(2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Core Science & Biosynthesis

Chemical structure and properties of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

The following is an in-depth technical guide on the chemical structure, properties, and applications of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol .

Core Scaffold Analysis & Medicinal Chemistry Utility

Executive Summary

(2-Azabicyclo[4.1.0]heptan-5-yl)methanol is a bicyclic, conformationally restricted amino alcohol used primarily as a high-value building block in drug discovery. It belongs to the class of 2-azabicyclo[4.1.0]heptanes , which are structural chimeras of a piperidine ring fused to a cyclopropane unit.

This scaffold is valued for its ability to restrict the conformational freedom of the piperidine ring, reducing the entropy penalty upon binding to biological targets. The 5-hydroxymethyl substituent provides a versatile "exit vector" for further functionalization or interaction with solvent-exposed regions of a protein pocket. It serves as a bioisostere for substituted piperidines, prolines, and other cyclic amines.

Chemical Structure & Physicochemical Properties[1][2][3][4][5][6][7][8]

Structural Analysis

The molecule consists of a 2-azabicyclo[4.1.0]heptane core with a hydroxymethyl (-CH₂OH) group attached at position 5.

• Core Geometry: The fusion of the cyclopropane ring across the C1–C6 bond (IUPAC numbering) of the piperidine system distorts the chair conformation typically found in piperidines, forcing the ring into a half-chair or distorted boat conformation.

• Stereochemistry: The molecule possesses three chiral centers: the two bridgehead carbons (C1 and C6) and the substituent carbon (C5).

  • Cis-Fusion: The bicyclic [4.1.0] system is almost exclusively cis-fused due to the high strain of a trans-fusion in small rings.

  • Exo/Endo Isomerism: The 5-hydroxymethyl group can be oriented exo (away from the cyclopropane) or endo (towards the cyclopropane), significantly affecting the spatial projection of the hydroxyl group.

Physicochemical Profile

Data below represents calculated values for the free base.

Property	Value	Notes
IUPAC Name	(2-Azabicyclo[4.1.0]heptan-5-yl)methanol
Molecular Formula	C₇H₁₃NO
Molecular Weight	127.19 g/mol
CAS Number	Not widely listed	Generic scaffold: 286-15-7
cLogP	~0.1 – 0.5	Low lipophilicity due to polarity
pKa (Basic N)	~8.5 – 9.5	Slightly lower than piperidine (~11) due to inductive effect of cyclopropane
TPSA	~32 Ų	20 (OH) + 12 (NH)
H-Bond Donors	2	NH, OH
H-Bond Acceptors	2	N, O

Synthesis & Manufacturing Methodologies

The synthesis of 5-substituted 2-azabicyclo[4.1.0]heptanes typically proceeds via the cyclopropanation of 1,2,3,4-tetrahydropyridines (ene-carbamates). This route ensures the correct regiochemistry of the fusion.

Retrosynthetic Logic

• Target: (2-Azabicyclo[4.1.0]heptan-5-yl)methanol.

• Precursor: A 4-substituted-1,2,3,4-tetrahydropyridine (Note: Numbering shifts upon cyclization. A substituent at C4 of the tetrahydropyridine becomes C5 in the bicyclic system).

• Key Transformation: Simmons-Smith cyclopropanation or transition-metal catalyzed diazoalkane addition.

Representative Synthetic Protocol

Note: This protocol is a generalized high-fidelity method based on scaffold literature [1, 2].

Step 1: Preparation of the Ene-Carbamate

• Reagents: 4-(Hydroxymethyl)pyridine, Benzyl chloroformate (Cbz-Cl), NaBH₄.

• Procedure: Regioselective reduction of the protected pyridine. The nitrogen is first protected (e.g., Cbz or Boc) to activate the ring. Partial reduction with NaBH₄ in methanol yields the N-protected-4-(hydroxymethyl)-1,2,3,4-tetrahydropyridine.

Step 2: Cyclopropanation (Simmons-Smith)

• Reagents: Diethylzinc (Et₂Zn), Diiodomethane (CH₂I₂), Dichloromethane (DCM).

• Procedure:

  • Cool the solution of the ene-carbamate in DCM to 0°C.

  • Add Et₂Zn (1.0 M in hexanes) followed strictly by CH₂I₂ dropwise.

  • The zinc carbenoid adds to the electron-rich enecarbamate double bond.

  • Stereocontrol: The carbamate group often directs the cyclopropanation to the same face (syn-direction), though steric bulk at C4 (the hydroxymethyl group) may influence the exo/endo ratio.

Step 3: Deprotection (Optional)

• Reagents: H₂/Pd-C (for Cbz) or TFA (for Boc).

• Result: Yields the free amine (2-azabicyclo[4.1.0]heptan-5-yl)methanol.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway transforming a pyridine precursor into the 2-azabicyclo[4.1.0]heptane scaffold via cyclopropanation.

Applications in Medicinal Chemistry

Conformational Restriction (Entropy Reduction)

In drug design, flexible chains (like ethyl or propyl linkers) often incur an entropy penalty when binding to a rigid protein pocket. The 2-azabicyclo[4.1.0]heptane scaffold "freezes" the bioactive conformation.

• Comparison: Unlike a standard piperidine, which can flip between chair conformations, the fused cyclopropane locks the N-C2-C3-C4 torsion angles.

• Benefit: If the locked conformation matches the target's binding requirement, affinity increases significantly (often 10-100x improvement in

  ).

Scaffold Hopping & Vector Analysis

The 5-hydroxymethyl group acts as a functional handle.

• Exit Vector: The C5 substituent projects at a distinct angle compared to the C3 or C4 positions of a standard piperidine. This allows the exploration of new chemical space within a binding pocket [3].

• Bioisostere: This scaffold is frequently used to replace:

  • Proline: Due to the rigid secondary amine.

  • Pipecolic acid derivatives.

  • Nipecotic acid derivatives.

Handling, Stability, and Safety

Chemical Stability

• Cyclopropane Ring: While strained, the [4.1.0] system is surprisingly robust. It survives standard amide coupling, reductive amination, and hydrogenolysis conditions. However, strong acids (e.g., neat TFA, HBr) can trigger ring-opening or rearrangement to homopiperidines or azepines.

• Oxidation: The primary alcohol is susceptible to oxidation. If the amine is unprotected, use chemoselective oxidants (e.g., IBX) to avoid N-oxide formation.

Storage Protocols

• State: Likely a viscous oil or low-melting solid (hygroscopic).

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Handling: Handle as a potentially bioactive amine. Standard PPE (gloves, goggles, fume hood) is mandatory.

References

• Cyclopropanation Reactions for the Synthesis of 2-Azabicyclo[4.1.0]heptane Derivatives. Chemistry Letters, 2008. Link

• Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds. Tetrahedron Letters, 2011. Link

• Conformationally Restricted Diamines in Medicinal Chemistry and Drug Discovery. Life Chemicals Blog, 2021. Link

• 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry. RSC Medicinal Chemistry, 2025. (Cited for comparative bicyclic amine properties). Link

The Azabicyclo[4.1.0]heptane Scaffold: A Precision Tool for Conformational Restriction

The following technical guide details the role of azabicyclo[4.1.0]heptane as a proline surrogate, focusing on its conformational properties, synthetic pathways, and applications in drug discovery.

Executive Summary

In the landscape of medicinal chemistry, the restriction of conformational flexibility is a primary strategy to enhance potency and selectivity. Proline is unique among natural amino acids due to its pyrrolidine ring, which constrains the backbone

(phi) dihedral angle.[1] However, the native proline ring still retains significant flexibility in its ring puckering (endo/exo) and the cis/trans isomerization of the amide bond.

The 2-azabicyclo[4.1.0]heptane scaffold serves as a "super-proline" surrogate. By fusing a cyclopropane ring to the pipecolic acid (homoproline) or proline core, this scaffold introduces severe steric and stereoelectronic constraints. These constraints "lock" the amino acid into specific regions of the Ramachandran plot, often favoring the Poly-Proline II (PPII) helix or specific

-turn geometries, and dramatically influencing the metabolic stability of the resulting peptide or drug molecule.

Structural & Conformational Mechanics

The "Methano" Locking Mechanism

The 2-azabicyclo[4.1.0]heptane system can be viewed as a methanopipecolic acid . Unlike the [3.1.0] system (methanoproline), the [4.1.0] system contains a six-membered piperidine ring fused to a cyclopropane.

• Backbone (

  ) Restriction: The fusion of the cyclopropane ring creates a bicyclic system that is significantly more rigid than the monocyclic parent. The bridgehead carbons prevent the free rotation and puckering modes available to a simple piperidine or pyrrolidine ring.

• Side-Chain (

  ) Orientation: In derivatives where the carboxylate is at the bridgehead (position 1) or adjacent (position 3), the cyclopropane ring forces the side chain into a specific vector, reducing the entropic penalty upon binding to a target protein.

• Amide Bond Isomerism: The steric bulk of the cyclopropane ring adjacent to the nitrogen (in 2-aza systems) influences the equilibrium between cis and trans amide conformers. This is critical for targets like cyclophilin or specific proteases (e.g., HCV NS3/4A) that recognize specific amide geometries.

Comparative Metrics

Feature	L-Proline	Pipecolic Acid	2-Azabicyclo[4.1.0]heptane
Ring Size	5 (Pyrrolidine)	6 (Piperidine)	6+3 (Bicyclic)
Angle	Restricted ( )	Semi-flexible	Highly Restricted
Ring Puckering	Dynamic ( -endo/exo)	Chair/Boat interconversion	Locked (Half-Chair/Boat)
Lipophilicity	Low	Moderate	High (Hydrophobic Core)
Metabolic Stability	Moderate	Moderate	High (Steric Shielding)

Visualization of Conformational Locking

The following diagram illustrates how the azabicyclo[4.1.0]heptane scaffold restricts the conformational space compared to native proline.

Figure 1: The mechanistic transition from native proline to the rigidified azabicyclo[4.1.0]heptane surrogate.

Synthetic Methodologies

The synthesis of 2-azabicyclo[4.1.0]heptane derivatives is non-trivial due to the strain of the cyclopropane ring. Two primary strategies are dominant in the literature: the Kulinkovich-de Meijere reaction and the Cyclopropanation of Enecarbamates .

Strategy A: The Kulinkovich-de Meijere Reaction

This titanium-mediated reaction is powerful for converting lactams directly into aminocyclopropanes.

• Mechanism: A Grignard reagent reacts with a titanium(IV) catalyst to form a titanacyclopropane, which then inserts into the amide carbonyl of a lactam.

• Utility: Best for generating the core bicyclic amine structure which can then be functionalized.[2]

Strategy B: Simmons-Smith Cyclopropanation (Recommended)

This route is often preferred for amino acid synthesis as it allows for the use of chiral pool starting materials (like glutamic acid or pyroglutamic acid derivatives) to set stereochemistry early.

Detailed Experimental Protocol: Synthesis of N-Boc-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

Objective: To synthesize a protected form of the amino acid surrogate.

Reagents:

• N-Boc-1,2,3,4-tetrahydropyridine-2-carboxylic acid ester (Starting Enediamide/Enecarbamate)

• Diethylzinc (

  )

• Diiodomethane (

  )

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) (for deprotection if needed)

Step-by-Step Methodology:

• Preparation of the Enecarbamate:

  • Start with N-Boc-pipecolic acid methyl ester.

  • Perform an electrochemical oxidation or chemical oxidation (e.g., using

    or anodic oxidation) to introduce a double bond at the 2,3-position (or 4,5 depending on target isomer), yielding the -unsaturated ester or enecarbamate. Note: For the [4.1.0] system, we typically target the 4,5-alkene of a piperidine derivative.

• Cyclopropanation (Furukawa-modified Simmons-Smith):

  • Setup: Flame-dry a 250 mL round-bottom flask and equip with a magnetic stir bar and nitrogen inlet.

  • Solvent: Add anhydrous DCM (50 mL) and cool to 0°C.

  • Reagent Formation: Add

    (1.0 M in hexanes, 5.0 equiv) dropwise. Caution: Pyrophoric.[3]

  • Carbenoid Generation: Carefully add

    (10.0 equiv) dropwise over 20 minutes. A white precipitate may form. Stir for 30 minutes at 0°C to form the active iodomethylzinc carbenoid.

  • Substrate Addition: Add the solution of N-Boc-tetrahydropyridine ester (1.0 equiv) in DCM slowly.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor by TLC (visualize with

    stain; the double bond spot should disappear).

• Work-up:

  • Quench the reaction carefully with saturated aqueous

    (exothermic).

  • Separate the layers. Extract the aqueous layer with DCM (3 x 50 mL).[3]

  • Wash combined organics with brine, dry over

    , filter, and concentrate in vacuo.

• Purification:

  • Purify the crude oil via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Yield: Typically 60-80% of the bicyclic ester.

• Hydrolysis (Optional):

  • To obtain the free acid: Dissolve ester in THF/Water (3:1). Add LiOH (2.0 equiv). Stir at RT for 4 hours. Acidify to pH 3 with 1N HCl and extract.

Synthesis Workflow Diagram

Figure 2: Synthetic pathway for the construction of the azabicyclo[4.1.0]heptane core.

Medicinal Chemistry Applications

HCV NS3/4A Protease Inhibitors

The most prominent application of azabicyclic proline surrogates is in the design of Direct-Acting Antivirals (DAAs) for Hepatitis C.

• Mechanism: The NS3/4A protease has a shallow, solvent-exposed active site.[4] Inhibitors require a P2 element (traditionally proline) that can position the P1 (electrophilic trap) and P3 (capping group) residues perfectly.

• Role of [4.1.0] Scaffold: While Boceprevir and Telaprevir utilize the [3.1.0] system, the [4.1.0] homolog has been investigated to fill larger hydrophobic pockets (S2 subsite) and improve lipophilicity. The rigid scaffold minimizes the entropy loss upon binding, improving

  values into the low nanomolar range.

iNOS Inhibitors

2-azabicyclo[4.1.0]heptan-3-imines have been identified as potent inhibitors of inducible Nitric Oxide Synthase (iNOS).

• Selectivity: The bicyclic structure mimics the arginine substrate but is conformationally restricted, allowing for high selectivity against constitutive isoforms (eNOS and nNOS).

• Efficacy: These compounds prevent the dimerization of the enzyme or compete directly at the active site, reducing inflammation in models of septic shock.

Peptidomimetics & Secondary Structure

The scaffold is a potent inducer of the Poly-Proline II (PPII) Helix .

• Biology: PPII helices are critical recognition motifs in protein-protein interactions, particularly those involving SH3 domains (Src Homology 3).

• Application: Incorporating 2-azabicyclo[4.1.0]heptane into a peptide sequence (e.g., replacing a Pro-Pro motif) can stabilize the PPII conformation, thereby inhibiting SH3-mediated signaling pathways involved in cancer metastasis.

References

• Hanessian, S., et al. (2015). Proline Methanologues: Design, Synthesis, Structural Properties, and Applications in Medicinal Chemistry. The Journal of Organic Chemistry. Link

• Wolan, A., et al. (2011).[2] Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds. Tetrahedron Letters.[2] Link

• Gao, Y., et al. (2003). Design and synthesis of orally bioavailable inhibitors of inducible nitric oxide synthase. Identification of 2-azabicyclo[4.1.0]heptan-3-imines. Journal of Medicinal Chemistry. Link

• Prongay, A.J., et al. (2007).[5] Discovery of the HCV NS3/4A protease inhibitor...[4][6] Key steps in structure-based optimization. Journal of Medicinal Chemistry. Link

• Halab, L., et al. (2000).[7] Design, synthesis, and conformational analysis of azacycloalkane amino acids as conformationally constrained probes for mimicry of peptide secondary structures. Biopolymers.[6][7][8] Link

Sources

• 1. Conformations and free energy landscapes of polyproline peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]
• 3. Synthesis of (2R,4S)-4-Amino-5-hydroxybicyclo[3.1.1]heptane-2-carboxylic Acid via an Asymmetric Intramolecular Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medcraveonline.com [medcraveonline.com]
• 5. rcsb.org [rcsb.org]
• 6. mdpi.com [mdpi.com]
• 7. Design, synthesis, and conformational analysis of azacycloalkane amino acids as conformationally constrained probes for mimicry of peptide secondary structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jenalib.leibniz-fli.de [jenalib.leibniz-fli.de]

Stereochemical Characteristics of Bicyclic Amino Alcohols: A Technical Guide

The following technical guide details the stereochemical characteristics, synthesis, and analysis of bicyclic amino alcohols.

Structural Foundations & Nomenclature

Bicyclic amino alcohols represent a privileged scaffold in medicinal chemistry, serving as the core pharmacophore for muscarinic antagonists, nicotinic ligands, and organocatalysts. Their rigidity reduces the entropic penalty of binding, but this same rigidity imposes strict stereochemical constraints that must be mastered during synthesis.

Core Scaffolds

The stereochemical behavior of these compounds is dictated by the bridge size and nitrogen position. We focus on three primary classes:

• [2.2.1] Systems (Tropanes): e.g., Tropine vs. Pseudotropine. The 8-azabicyclo[3.2.1]octane core forces a boat-chair conformation.

• [2.2.2] Systems (Quinuclidines): e.g., 3-Quinuclidinol.[1][2] The 1-azabicyclo[2.2.2]octane core is highly symmetric and rigid, with zero bridgehead inversion.

• [3.3.1] Systems (Granatanes): 9-azabicyclo[3.3.1]nonane derivatives, often mimicking tropane pharmacology but with altered lipophilicity.

Endo/Exo vs. Syn/Anti

Confusion often arises in nomenclature. In bicyclic systems:

• Exo: The substituent is on the same side as the nitrogen bridge (e.g., Pseudotropine).

• Endo: The substituent is opposite the nitrogen bridge (e.g., Tropine).

• Note: In quinuclidines, due to bridge symmetry, stereocenters are defined by Cahn-Ingold-Prelog (R/S) rules rather than endo/exo, unless a substituent breaks the bridge symmetry.

Stereoelectronic Effects & Intramolecular Hydrogen Bonding (IMHB)

The spatial proximity of the hydroxyl proton and the nitrogen lone pair is the defining stereoelectronic feature of these molecules.

The IMHB "Clamp"

In non-polar solvents, 1,3- and 1,4-amino alcohols often adopt a conformation stabilized by an intramolecular hydrogen bond (

).

• Thermodynamic Consequence: This interaction can stabilize the endo isomer (or specific cis conformers) by 2–5 kcal/mol relative to the open form.

• Spectroscopic Signature:

  • IR: A sharp, red-shifted O-H stretch (3200–3450 cm⁻¹) distinct from the free O-H (3600 cm⁻¹).

  • NMR: The hydroxyl proton appears deshielded (

    > 5 ppm) and concentration-independent in non-protic solvents (e.g., ).

Nitrogen Inversion & Lone Pair Orientation

In fused bicyclic systems (e.g., indolizidines), the nitrogen lone pair orientation is fixed at the bridgehead. In bridged systems (tropanes), the N-methyl group can invert, but the equatorial conformer is generally preferred to minimize 1,3-diaxial interactions. However, IMHB can lock the N-substituent in an axial position if the geometry permits.

Experimental Protocols: Synthesis & Stereocontrol

Protocol A: Stereoselective Reduction of Bicyclic Ketones

Objective: Synthesis of (RS)-3-Quinuclidinol with kinetic control considerations. Context: Reduction of 3-quinuclidinone yields a mixture of enantiomers. High stereoselectivity requires catalytic transfer hydrogenation or enzymatic routes, but borohydride reduction is the standard baseline for generating racemic scaffolds for resolution.

Materials:

• 3-Quinuclidinone hydrochloride (10.0 g)

• Sodium Borohydride (

  , 1.5 eq)[1]

• Solvent: Methanol/Water (3:1 v/v)

• Workup:

  , [1]

Step-by-Step Methodology:

• Dissolution: Dissolve 3-quinuclidinone HCl (10 g) in 40 mL of water. Cool to 0–5 °C.

• Basification: Adjust pH to ~10 using 2M NaOH to liberate the free base ketone (crucial for solubility in organic extraction later, though reduction proceeds on salt). Modification: For higher yield, perform reduction on the salt, then basify.

• Reduction: Add

  (2.5 g) portion-wise over 30 minutes. Maintain temperature <10 °C to minimize side reactions.

  • Mechanism:[3][4][5] Hydride attacks from the less hindered face. In quinuclidinone, faces are symmetric unless substituted.

• Quenching: Stir for 2 hours at room temperature. Quench excess hydride with acetone (5 mL).

• Extraction: Concentrate methanol under vacuum. Extract the aqueous residue with

  (3 x 50 mL).

  • Note: Bicyclic amino alcohols are highly water-soluble. Continuous extraction may be required.

• Drying: Dry organic phase over anhydrous

  , filter, and concentrate.

• Crystallization: Recrystallize from acetone/ether to yield white crystals (Yield: ~85-90%).

Protocol B: Stereochemical Inversion via Mitsunobu

Objective: Inverting a specific isomer (e.g., Endo to Exo) to access the thermodynamically less stable form.

• Reagents:

  (1.5 eq), DIAD (1.5 eq), p-Nitrobenzoic acid (1.5 eq).

• Procedure: Dissolve amino alcohol in dry THF. Add

  and acid. Cool to 0 °C. Add DIAD dropwise.

• Hydrolysis: Isolate the ester intermediate and hydrolyze with LiOH/MeOH to obtain the inverted alcohol.

Analytical Characterization Workflow

The determination of relative stereochemistry in bicyclic systems relies heavily on NMR coupling constants (

).

The Karplus Relationship in Rigid Systems

In rigid bicycles, the dihedral angle (

) between the carbinol proton ( ) and the adjacent bridgehead proton is fixed.

• Exo-Isomers (Tropanes): Dihedral angle is ~90°.

  • Result:

    Hz (Broad singlet or doublet).

• Endo-Isomers (Tropanes): Dihedral angle is ~30–40°.

  • Result:

    Hz (Distinct triplet or dd).

Visualization of Analytical Logic

Figure 1: Decision tree for stereochemical assignment of bicyclic amino alcohols using spectroscopic data.

Quantitative Data Summary

The following table summarizes physical properties distinguishing common stereoisomers.

Property	Endo-Isomer (e.g., Tropine)	Exo-Isomer (e.g., Pseudotropine)	Mechanistic Cause
Melting Point	Generally Lower (63 °C)	Generally Higher (108 °C)	Crystal packing efficiency; Exo often packs better.
Solubility	Higher in non-polar solvents	Lower	IMHB makes Endo more lipophilic.
pKa	~10.2	~9.8	IMHB stabilizes the protonated ammonium form in Endo.
Acyl Migration	Fast ( )	Slow / No Reaction	Proximity of OH to N facilitates cyclic transition state.
Elution Order	Elutes first (GC/Non-polar LC)	Elutes second	IMHB shields polarity in Endo isomers.

Synthesis Workflow Diagram

The synthesis of these scaffolds often involves a choice between thermodynamic control (yielding the more stable isomer) and kinetic control.

Figure 2: Synthetic divergence for accessing endo vs. exo bicyclic amino alcohols.

References

• Stereoselective Biosynthesis of Bichiral Amino Alcohols. National Institutes of Health (PMC). Available at: [Link]

• Synthesis and stereoselective reduction of 6-substituted-6-azabicyclo[3.2.1]octan-3-one. Royal Society of Chemistry. Available at: [Link][4][6]

• Intramolecular hydrogen bonding and intermolecular association of amino alcohols. Royal Society of Chemistry. Available at: [Link][4][5][6]

• Directed Reduction of

  -Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives. National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

(2-Azabicyclo[4.1.0]heptan-5-yl)methanol: A Technical Guide to a Novel 3D Fragment for Drug Discovery

This guide provides an in-depth technical exploration of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol as a compelling fragment for fragment-based drug discovery (FBDD). We will delve into the rationale for its use, a proposed synthetic route, and a comprehensive overview of its application in a typical FBDD workflow, from initial screening to hit-to-lead optimization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage novel three-dimensional scaffolds to tackle challenging biological targets.

The Rationale for 3D Fragments: Moving Beyond Flatland

Fragment-based drug discovery (FBDD) has emerged as a powerful alternative to traditional high-throughput screening (HTS) for identifying novel lead compounds.[1][2] FBDD utilizes small, low-molecular-weight compounds (fragments) to probe the binding sites of biological targets.[3][4][5] A key advantage of FBDD is its ability to more efficiently explore chemical space with a smaller library of compounds compared to HTS.[3][4]

Historically, many fragment libraries have been dominated by flat, aromatic compounds. While successful, this can limit the exploration of deep, complex binding pockets. The field is increasingly recognizing the value of three-dimensional (3D) fragments, which offer several advantages:

• Enhanced Specificity: The rigid, defined spatial arrangement of functional groups on a 3D scaffold can lead to more specific and higher-quality interactions with a target protein.[6]

• Improved Physicochemical Properties: 3D fragments often possess better solubility and metabolic stability profiles compared to their flat counterparts.

• Novel Chemical Space: They provide access to novel chemical matter and intellectual property.[3]

The (2-Azabicyclo[4.1.0]heptan-5-yl)methanol core is an exemplary 3D fragment. Its bicyclic nature imparts significant rigidity, while the presence of a secondary amine, a hydroxyl group, and a defined stereochemistry provides multiple points for directed interactions and subsequent chemical elaboration.

Physicochemical Properties of the Core Fragment

A successful fragment should adhere to the "Rule of Three" to ensure it is a good starting point for optimization.

Property	Value (Predicted)	"Rule of Three" Guideline
Molecular Weight	141.19 g/mol	≤ 300 Da
cLogP	-0.5	≤ 3
Hydrogen Bond Donors	2	≤ 3
Hydrogen Bond Acceptors	2	≤ 3
Rotatable Bonds	1	≤ 3

Data predicted using computational tools.

The predicted properties of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol align well with the "Rule of Three," making it an ideal candidate for an FBDD campaign.

Synthesis of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol: A Proposed Route

While specific literature on the synthesis of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol is limited, a plausible synthetic route can be proposed based on established organic chemistry principles and the synthesis of similar azabicycloalkane scaffolds.[7][8]

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of a Protected Piperidinol Intermediate

• Starting Material: A commercially available N-protected 4-piperidone.

• Reaction: Reduction of the ketone using a suitable reducing agent (e.g., sodium borohydride) to yield the corresponding alcohol.

• Protection: The resulting hydroxyl group is protected with a bulky protecting group (e.g., tert-butyldimethylsilyl ether) to direct the subsequent cyclopropanation.

Step 2: Cyclopropanation

• Reaction: The protected piperidinol is subjected to a Simmons-Smith cyclopropanation or a similar method to introduce the cyclopropane ring.

Step 3: Functional Group Manipulation and Deprotection

• Deprotection: Selective removal of the hydroxyl protecting group.

• Oxidation and Homologation: The alcohol is oxidized to the aldehyde, followed by a one-carbon homologation (e.g., Wittig reaction followed by hydroboration-oxidation) to introduce the hydroxymethyl group at the desired position.

• Final Deprotection: Removal of the N-protecting group to yield the final product, (2-Azabicyclo[4.1.0]heptan-5-yl)methanol.

Purification: Each step would require appropriate workup and purification by column chromatography to ensure the purity of the intermediates and the final product.

Characterization: The structure and purity of the final compound would be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Fragment Screening Campaign: Identifying Hits

Once synthesized and characterized, the fragment is ready for screening against the target of interest. Several biophysical techniques are well-suited for detecting the weak interactions typical of fragments.[9][10]

X-Ray Crystallography

X-ray crystallography is a powerful primary screening method as it directly visualizes the binding mode of the fragment to the target protein, providing crucial structural information for subsequent optimization.[11][12][13]

Experimental Protocol: X-ray Crystallography Screening

• Crystal Preparation: High-quality crystals of the target protein are grown.

• Soaking: The crystals are soaked in a solution containing a high concentration of the fragment (typically 1-10 mM).[3]

• Data Collection: X-ray diffraction data is collected at a synchrotron source.[14]

• Structure Determination: The crystal structure of the protein-fragment complex is solved to reveal the binding site and key interactions.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is another robust method for fragment screening, capable of detecting weak binding events.[9][15][16] Both ligand-observed and protein-observed experiments can be employed.

Experimental Protocol: NMR Screening (Protein-Observed ¹H-¹⁵N HSQC)

• Protein Preparation: A uniformly ¹⁵N-labeled sample of the target protein is prepared.

• Initial Spectrum: A baseline ¹H-¹⁵N HSQC spectrum of the protein is recorded.

• Titration: The fragment is titrated into the protein sample at increasing concentrations.

• Data Analysis: Changes in the chemical shifts of specific amino acid residues in the HSQC spectrum indicate fragment binding and can map the binding site on the protein.[15]

Surface Plasmon Resonance (SPR)

SPR is a sensitive, label-free technique that can be used for primary screening and to determine the kinetics and affinity of fragment binding.[17][18][19]

Experimental Protocol: SPR Screening

• Chip Preparation: The target protein is immobilized on an SPR sensor chip.

• Fragment Injection: A solution of the fragment is flowed over the chip surface.

• Data Acquisition: The change in refractive index upon binding is measured in real-time, generating a sensorgram.

• Data Analysis: The sensorgram is analyzed to determine the association and dissociation rate constants (kₐ and kₔ) and the dissociation constant (K₋).[19]

Hit-to-Lead Optimization: From Fragment to Drug Candidate

Once a fragment hit is identified and its binding mode is confirmed, the next phase is to optimize it into a more potent lead compound.[2][20] This is an iterative process guided by structure-activity relationships (SAR) and structural biology.[20]

Fragment Growing

This strategy involves adding chemical functionality to the core fragment to make additional interactions with the target protein.[21][22][23] The hydroxyl and amine groups of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol are ideal vectors for this approach.

• Vector 1 (Hydroxyl): The hydroxyl group can be elaborated into ethers or esters to probe for nearby hydrophobic pockets or hydrogen bond acceptors.

• Vector 2 (Amine): The secondary amine can be functionalized with a variety of substituents (e.g., amides, sulfonamides, alkyl groups) to explore different regions of the binding site.

Fragment Linking

If two different fragments are found to bind in adjacent pockets, they can be linked together to create a single, more potent molecule.[21][22][23] The structural information from X-ray crystallography is essential for designing an appropriate linker.

Fragment Merging

If two fragments bind in an overlapping fashion, their key interacting features can be combined into a single, novel scaffold.[21][22][23]

Visualizing the Workflow and Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

FBDD Workflow

Caption: A generalized workflow for a fragment-based drug discovery campaign.

Structure and Elaboration Vectors of the Core Fragment

Caption: Structure of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol with key elaboration vectors.

Hit-to-Lead Optimization Strategiesdot

Sources

• 1. NMR-based Fragment Screening for Drug Discovery | Bruker [bruker.com]
• 2. massbio.org [massbio.org]
• 3. strbd.com [strbd.com]
• 4. Fragment Based Drug Design and Field-Based Technology - Pharmacelera | Pushing the limits of computational chemistry [pharmacelera.com]
• 5. think.taylorandfrancis.com [think.taylorandfrancis.com]
• 6. 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00199K [pubs.rsc.org]
• 7. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]
• 8. researchgate.net [researchgate.net]
• 9. Fragment-Based Drug Discovery Using NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins - PharmaFeatures [pharmafeatures.com]
• 11. selvita.com [selvita.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. Fragment HIT Identification in FBDD - CrystalsFirst [crystalsfirst.com]
• 14. Advantages of Crystallographic Fragment Screening: Functional and Mechanistic Insights from a Powerful Platform for Efficient Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. books.rsc.org [books.rsc.org]
• 17. Fragment Screening by Surface Plasmon Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. ovid.com [ovid.com]
• 20. Hit-to-Lead process | Drug Discovery | Oncodesign Services [oncodesign-services.com]
• 21. lifechemicals.com [lifechemicals.com]
• 22. Fragment-to-Lead - Creative Biostucture Drug Discovery [drug-discovery.creative-biostructure.com]
• 23. biosolveit.de [biosolveit.de]

Protocols & Analytical Methods

Advanced Protocols for Simmons-Smith Cyclopropanation of Aza-Heterocycles

Abstract & Strategic Overview

The Simmons-Smith cyclopropanation, particularly via the Furukawa modification (

), is the gold standard for installing cyclopropane rings onto aza-heterocycles. This transformation is critical in medicinal chemistry for creating conformationally restricted amino acids (e.g., 4,5-methano-proline) and novel tricyclic cores (e.g., cyclopropa[b]indoles).

However, aza-heterocycles present unique challenges:

• Lewis Basicity: The nitrogen lone pair can coordinate to the zinc carbenoid, either quenching the reagent or directing the reaction stereochemistry unexpectedly.

• Aromaticity: Cyclopropanating aromatic rings (indoles, pyrroles) is thermodynamically unfavorable and requires specific activation or partial reduction (enecarbamates).

• Chemo-stability: The resulting aminal-cyclopropanes are often acid-sensitive and prone to ring-opening.

This guide details the protocols for navigating these challenges, focusing on N-protected enecarbamates and indoles .

Mechanistic Principles & Challenges

The reaction proceeds via a concerted butterfly-type transition state . Unlike carbene additions, no free methylene species is generated. The zinc carbenoid (

or ) acts as both a Lewis acid (coordinating to the alkene or a directing group) and a methylene donor.

The Nitrogen Coordination Dilemma

• Free Amines: Strongly inhibit the reaction by forming stable complexes with

  , preventing carbenoid formation.

• N-Carbamates (Boc/Cbz): The carbonyl oxygen of the carbamate can coordinate to the zinc reagent, providing a syn-directing effect similar to allylic alcohols, while sufficiently withdrawing electron density to prevent N-zincation.

Graphviz Pathway: Mechanism & Directing Effects

Caption: Mechanistic pathway showing the formation of the active zinc carbenoid and the critical directing role of the carbamate oxygen in N-Boc substrates.

Critical Pre-requisites & Safety

Reagent Quality

• Diethylzinc (

  ): Pyrophoric. Must be handled under strict inert atmosphere ( or ). Use 1.0 M solutions in hexane/toluene for safer handling compared to neat liquid.

• Diiodomethane (

  ): Degrades to iodine (pink/red color) upon light exposure, which inhibits the reaction.

  • Purification: Wash with dilute

    , dry over , and distill over copper wire. Store in the dark over Cu wire.

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE). Must be anhydrous. DCE allows higher reflux temperatures (

  C) for sluggish substrates.

Substrate Preparation[1]

• Protection: Convert all secondary amines to carbamates (Boc, Cbz) or sulfonamides .

• Drying: Trace water destroys the zinc reagent violently. Azeotrope substrate with toluene before use.

Protocol 1: Furukawa Cyclopropanation of N-Boc-2,3-Dihydropyrrole

Application: Synthesis of 4,5-methano-proline analogs (conformationally locked amino acids). Substrate: tert-butyl 2,3-dihydro-1H-pyrrole-1-carboxylate.

Materials

• N-Boc-2,3-dihydropyrrole (1.0 equiv)

• Diethylzinc (1.0 M in hexanes, 5.0 equiv)

• Diiodomethane (10.0 equiv)

• Anhydrous DCM (0.2 M concentration relative to substrate)

• Saturated aqueous

Step-by-Step Methodology

• System Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet. Cool to room temperature under positive nitrogen pressure.

• Solvent Charge: Add anhydrous DCM via syringe. Cool the solvent to 0 °C using an ice bath.

• Carbenoid Generation:

  • Add

    (1.0 M in hexanes, 5.0 equiv) dropwise over 10 minutes. Caution: Exothermic.[1]

  • Add

    (10.0 equiv) dropwise via syringe over 20 minutes. A white precipitate ( ) may form, and the solution may fume slightly.

  • Stir at 0 °C for 15 minutes to form the active species (

    / ).

• Substrate Addition:

  • Dissolve the N-Boc-dihydropyrrole in a minimum volume of anhydrous DCM.

  • Add this solution dropwise to the zinc reagent mixture at 0 °C.

• Reaction:

  • Allow the mixture to warm to room temperature naturally.

  • Stir for 12–24 hours. Monitor by TLC (stain with PMA or Iodine; UV is often weak for these substrates).

  • Optimization: If conversion is <50% after 6 hours, gently reflux (40 °C).

• Quenching (Critical):

  • Cool back to 0 °C.

  • Slowly add saturated aqueous

    . Warning: Violent gas evolution (ethane/methane).

  • Stir vigorously for 30 minutes until two clear layers form and the white precipitate dissolves/suspends.

• Workup:

  • Separate layers.[1] Extract aqueous layer

    with DCM.

  • Wash combined organics with saturated

    , then brine.

  • Dry over

    , filter, and concentrate.

• Purification: Flash chromatography on silica gel. (Note: Cyclopropanated carbamates are stable on silica).

Expected Yield: 70–90% Stereochemistry: The cyclopropane ring forms syn to the Boc group (due to steric shielding of the other face or directing effect).

Protocol 2: Directed Cyclopropanation of N-Boc Indoles

Application: Accessing cyclopropa[b]indoles (often unstable intermediates for ring-expansion). Challenge: The C2-C3 double bond is aromatic. High energy reagents are required.[2]

Modified Conditions (Charette/Shi Hybrid)

• Reagent: Use Trifluoroacetic acid (TFA) as an activator (Shi Modification) to generate a more electrophilic zinc species:

  .

• Stoichiometry:

  • Substrate: 1.0 equiv

  • : 2.0 equiv
  • : 2.0 equiv
  • : 1.0 equiv (Added carefully to before ).

• Procedure:

  • To

    in DCM at 0 °C, add TFA (pure) very slowly (Gas evolution!).

  • Stir 20 min.

  • Add

    .[3][4][5] Stir 20 min.

  • Add N-Boc Indole.

  • Temperature: Often requires reflux in DCE (83 °C) for 18 hours.

• Note: Many cyclopropa[b]indoles are unstable and may undergo ring-opening/rearrangement upon silica gel contact. Use neutral alumina or proceed immediately to the next step.

Experimental Workflow & Troubleshooting

Decision Logic for Protocol Selection

Caption: Decision tree for selecting the appropriate cyclopropanation protocol based on substrate aromaticity and protection status.

Troubleshooting Table

Problem	Probable Cause	Corrective Action
No Reaction	Reagent hydrolysis	Ensure is active (fumes in air). Dry solvent over molecular sieves.
Stalled Conversion	Zinc coordination inhibition	Add excess reagent (up to 10 equiv). Increase temp (DCE reflux).
Low Yield	degradation	Distill over Cu. If pink, do not use.
Product Decomposition	Acid sensitivity of aminal	Buffer silica gel with 1% during purification.
Violent Quench	Residual	Dilute reaction with excess DCM before adding . Add dropwise at -78 °C if scale >10g.

References

• Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes. Journal of the American Chemical Society.[6] Link

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968).[7] Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[4][8] Tetrahedron. Link

• Charette, A. B., & Beauchemin, A. (2001).[9] Simmons-Smith Cyclopropanation Reaction.[3][2][4][5][6][9][10][11][12] Organic Reactions.[3][1][2][5][6][9][12][13][14] Link

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews. Link

• Lévesque, E., Goudreau, S. R., & Charette, A. B. (2014).[15][16] Improved Zinc-Catalyzed Simmons–Smith Reaction: Access to Various 1,2,3-Trisubstituted Cyclopropanes. Organic Letters. Link

• Tymtsunik, A. V., et al. (2012).[17] Synthesis of Boc-protected 4,5-methano-L-proline. Tetrahedron Letters. Link

• Yang, Z. Q., et al. (2004).[15] A Novel Class of Tunable Zinc Reagents (RXZnCH2Y) for Efficient Cyclopropanation of Olefins (Shi Modification). Journal of Organic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 3. ethz.ch [ethz.ch]
• 4. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reaction pathways of the Simmons-Smith reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ethz.ch [ethz.ch]
• 8. researchgate.net [researchgate.net]
• 9. Simmons-Smith Cyclopropanation Reaction | TCI Deutschland GmbH [tcichemicals.com]
• 10. synarchive.com [synarchive.com]
• 11. Simmons-Smith Reaction: Definition, Mechanism, and Examples [chemistrylearner.com]
• 12. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 13. Research Projects – Charette Group | Synthetic Organic Chemistry [charettelab.ca]
• 14. Cyclopropane synthesis [organic-chemistry.org]
• 15. Simmons-Smith Reaction [organic-chemistry.org]
• 16. organic-chemistry.org [organic-chemistry.org]
• 17. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Functionalization of the Primary Alcohol in (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Introduction

The (2-Azabicyclo[4.1.0]heptan-5-yl)methanol scaffold is a conformationally rigid, bicyclic diamine derivative that has garnered significant interest in medicinal chemistry.[1] Its unique three-dimensional architecture provides a valuable framework for the design of novel therapeutic agents, particularly in the development of treatments for oncology, neurological disorders, and infectious diseases. The primary alcohol moiety presents a key handle for synthetic modification, allowing for the introduction of diverse functional groups to modulate the pharmacological profile of the parent molecule.

This document provides detailed application notes and experimental protocols for the selective functionalization of the primary alcohol in (2-Azabicyclo[4.1.0]heptan-5-yl)methanol. We will explore three principal transformations: oxidation to the aldehyde, esterification, and etherification. The protocols are designed for researchers, scientists, and drug development professionals, with an emphasis on explaining the rationale behind experimental choices and ensuring reproducible results.

A critical consideration in the functionalization of this substrate is the presence of a secondary amine within the bicyclic system. This amine is nucleophilic and can compete with the primary alcohol in many reactions. Therefore, a protection-deprotection strategy for the amine is often necessary to achieve the desired selectivity.

Amine Protection Strategy

Prior to functionalizing the primary alcohol, the secondary amine of the (2-azabicyclo[4.1.0]heptane) core must be protected to prevent undesired side reactions. The tert-butyloxycarbonyl (Boc) group is a suitable choice due to its stability under a wide range of reaction conditions and its facile removal under acidic conditions.[2]

Protocol: Boc Protection of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Materials:

• (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (2-Azabicyclo[4.1.0]heptan-5-yl)methanol (1.0 eq) in DCM.

• Add triethylamine (1.5 eq) to the solution.

• Add a solution of (Boc)₂O (1.2 eq) in DCM dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the Boc-protected substrate.

Selective Oxidation to the Aldehyde

The selective oxidation of a primary alcohol to an aldehyde is a cornerstone transformation in organic synthesis. Care must be taken to avoid over-oxidation to the corresponding carboxylic acid.[3] For this purpose, several mild oxidizing agents are available.

Dess-Martin Periodinane (DMP) Oxidation

Dess-Martin periodinane is a hypervalent iodine reagent that offers a mild and selective method for the oxidation of primary alcohols to aldehydes.[4]

Protocol: DMP Oxidation of Boc-protected (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Materials:

• Boc-protected (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Boc-protected alcohol (1.0 eq) in dry DCM under an inert atmosphere.

• Add DMP (1.5 eq) in one portion at room temperature.

• Stir the reaction mixture for 1-3 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and quench with a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃ solutions.

• Stir vigorously until the layers are clear.

• Separate the organic layer, and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purify by flash column chromatography on silica gel.

Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine. It is a reliable method for converting primary alcohols to aldehydes at low temperatures.[4]

Protocol: Swern Oxidation

Materials:

• Boc-protected (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Prepare a solution of oxalyl chloride (1.5 eq) in anhydrous DCM and cool to -78 °C under an inert atmosphere.

• Add a solution of DMSO (2.2 eq) in anhydrous DCM dropwise, maintaining the temperature below -60 °C.

• Stir for 15 minutes, then add a solution of the Boc-protected alcohol (1.0 eq) in anhydrous DCM dropwise, again keeping the temperature below -60 °C.

• Stir for 30-45 minutes at -78 °C.

• Add TEA (5.0 eq) and allow the reaction to warm to room temperature.

• Quench with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude aldehyde by flash column chromatography.

Esterification

Esterification of the primary alcohol introduces a wide range of functionality, which can be tailored to modulate the physicochemical properties of the molecule.

Steglich Esterification

The Steglich esterification is a mild method that uses dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) as a coupling agent, often in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).[5]

Protocol: EDCI/DMAP-Mediated Esterification

Materials:

• Boc-protected (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

• Carboxylic acid of choice (e.g., acetic acid, benzoic acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Boc-protected alcohol (1.0 eq), the carboxylic acid (1.2 eq), and DMAP (0.1 eq) in DCM.

• Add EDCI (1.5 eq) to the solution and stir at room temperature for 12-18 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute with DCM and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by flash column chromatography.

Acyl Chloride-Mediated Esterification

Reaction with an acyl chloride in the presence of a non-nucleophilic base is a straightforward method for ester formation.[6][7]

Protocol: Acyl Chloride Esterification

Materials:

• Boc-protected (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

• Acyl chloride of choice (e.g., acetyl chloride, benzoyl chloride)

• Pyridine or Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the Boc-protected alcohol (1.0 eq) and pyridine or TEA (1.5 eq) in DCM and cool to 0 °C.

• Add the acyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Quench with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Etherification

The formation of an ether linkage can significantly alter the lipophilicity and metabolic stability of the parent compound.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers, involving the reaction of an alkoxide with a primary alkyl halide.[8][9][10]

Protocol: Williamson Ether Synthesis

Materials:

• Boc-protected (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Alkyl halide of choice (e.g., methyl iodide, benzyl bromide)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a suspension of NaH (1.2 eq) in anhydrous THF or DMF at 0 °C, add a solution of the Boc-protected alcohol (1.0 eq) in the same solvent dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 1 hour.

• Cool the reaction back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude ether by flash column chromatography.

Deprotection of the Boc Group

Once the desired functionalization of the primary alcohol is achieved, the Boc protecting group can be removed to yield the final product.

Protocol: Boc Deprotection

Materials:

• Boc-protected functionalized product

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected compound in DCM.

• Add TFA (5-10 eq) dropwise at 0 °C.

• Stir at room temperature for 1-4 hours, monitoring by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Re-dissolve the residue in DCM and carefully neutralize with saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the deprotected product.

• Further purification may be performed if necessary.

Data Presentation

Functionalization	Reagents and Conditions	Expected Product	Notes
Boc Protection	(Boc)₂O, TEA, DCM	Boc-(2-Azabicyclo[4.1.0]heptan-5-yl)methanol	High yielding and clean reaction.
Oxidation (DMP)	Dess-Martin Periodinane, DCM	Boc-2-Azabicyclo[4.1.0]heptane-5-carbaldehyde	Mild conditions, good for sensitive substrates.
Oxidation (Swern)	(COCl)₂, DMSO, TEA, DCM	Boc-2-Azabicyclo[4.1.0]heptane-5-carbaldehyde	Requires low temperatures, but is very reliable.
Esterification (EDCI)	R-COOH, EDCI, DMAP, DCM	Boc-(2-Azabicyclo[4.1.0]heptan-5-yl)methyl ester	Broad substrate scope for the carboxylic acid.
Esterification (Acyl Chloride)	R-COCl, Pyridine, DCM	Boc-(2-Azabicyclo[4.1.0]heptan-5-yl)methyl ester	Fast and efficient for simple acyl chlorides.
Etherification (Williamson)	NaH, R-X, THF/DMF	5-(alkoxymethyl)-2-Boc-2-azabicyclo[4.1.0]heptane	Requires strictly anhydrous conditions.
Boc Deprotection	TFA, DCM	Functionalized (2-Azabicyclo[4.1.0]heptan-5-yl)methanol derivative	Generally clean and high yielding.

Visualizations

Caption: General workflow for the functionalization of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol.

Caption: Comparison of mild oxidation pathways to the aldehyde.

Caption: Common esterification methods for the primary alcohol.

References

• Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. Available from: [Link]

• BYJU'S. Williamson Ether Synthesis reaction. Available from: [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Available from: [Link]

• Wikipedia. Williamson ether synthesis. Available from: [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. Published October 24, 2014. Available from: [Link]

• The Journal of Organic Chemistry. Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions. ACS Publications. Available from: [Link]

• Frontiers in Chemistry. Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants. Published October 17, 2024. Available from: [Link]

• Chemistry LibreTexts. Williamson Ether Synthesis. Published January 22, 2023. Available from: [Link]

• Pharma Tutors. Alcohol to Ether using Williamson synthesis (O-Alkylation). Available from: [Link]

• Master Organic Chemistry. Alcohol Oxidation: “Strong” & “Weak” Oxidants. Published May 6, 2015. Available from: [Link]

• The Journal of Organic Chemistry. Mild Method for the Selective Esterification of Carboxylic Acids Based on the Garegg−Samuelsson Reaction. ACS Publications. Published March 9, 2011. Available from: [Link]

• RSC Medicinal Chemistry. 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities. Royal Society of Chemistry. Available from: [Link]

• Chemguide. esterification - alcohols and carboxylic acids. Available from: [Link]

• Chemistry LibreTexts. Chemistry of Esters. Published September 24, 2022. Available from: [Link]

• ResearchGate. Amino Acid-Protecting Groups. Available from: [Link]

• Chemistry Steps. Esters to Alcohols. Available from: [Link]

• ChemRxiv. 2-Azabicyclo[3.2.0]heptane as a Bicyclic Isostere for Medicinal Chemistry: Synthesis and Physicochemical Characterization. Published September 29, 2025. Available from: [Link]

• ResearchGate. 2-Azabicyclo[3.2.0]heptane as a Bicyclic Isostere for Medicinal Chemistry: Synthesis and Physicochemical Characterization | Request PDF. Published November 11, 2025. Available from: [Link]

• ResearchGate. Synthesis of 7-Azabicyclo[2.2.1]heptane Derivatives by Transformation of Tropinone | Request PDF. Available from: [Link]

• ChemRxiv. Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. Available from: [Link]

• ACS Chemical Reviews. Amino Acid-Protecting Groups. ACS Publications. Published April 13, 2009. Available from: [Link]

• PMC. Selective Protection of Secondary Amines as the N-Phenyl Triazenes. Application to Aminoglycoside Antibiotics. Published August 4, 2015. Available from: [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. Published June 7, 2018. Available from: [Link]

Sources

• 1. 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ester synthesis by esterification [organic-chemistry.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. byjus.com [byjus.com]
• 9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Peptide coupling strategies using (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Application Note: Peptide Coupling Strategies Using (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Part 1: Introduction & Strategic Overview

(2-Azabicyclo[4.1.0]heptan-5-yl)methanol represents a specialized class of conformationally restricted amino alcohol building blocks. Structurally, it consists of a piperidine ring fused to a cyclopropane ring (a bicyclo[4.1.0]heptane system) with a hydroxymethyl handle.

In drug discovery, this scaffold acts as a rigidified surrogate for pipecolic acid or proline. By locking the nitrogen lone pair vector and the backbone dihedral angles, it is utilized to:

• Induce secondary structure: Force

  -turn or -turn geometries in peptidomimetics.

• Enhance metabolic stability: The fused cyclopropane ring protects the adjacent nitrogen from oxidative metabolism and proteolytic cleavage.

• Vectorize side chains: The 5-hydroxymethyl group serves as a handle for further functionalization or cyclization (e.g., to form depsipeptides).

The Challenge: Incorporating this molecule into a peptide backbone presents two specific synthetic hurdles:

• Steric Hindrance: The secondary amine is embedded in a bicyclic system. The adjacent cyclopropane ring and the rigid chair/boat conformation of the piperidine ring create significant steric bulk, making N-acylation difficult compared to standard amino acids.

• Chemoselectivity: The presence of the unprotected primary alcohol (-CH

  OH) creates a competition between N-acylation (desired) and O-acylation (undesired ester formation), particularly when using potent coupling reagents required to overcome the steric hindrance at the nitrogen.

Part 2: Chemical Strategy & Mechanism

To successfully couple this unit, we must prioritize N-nucleophilicity while suppressing O-acylation, or employ a protection strategy.

Coupling Reagent Selection

Standard carbodiimide couplings (DIC/HOBt) are often insufficient for this hindered secondary amine, leading to slow kinetics and incomplete conversion.

• Recommendation: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU . The 7-aza-benzotriazole moiety (HOAt) generated in situ speeds up the reaction via neighbor-group participation, crucial for hindered amines.

• Alternative: For extremely difficult cases, acid fluorides (generated via TFFH) or bis-trichloromethyl carbonate (BTC) activated acid chlorides are preferred.

Handling the Hydroxyl Group

• Strategy A (Unprotected): If the coupling is performed under strictly controlled pH (basic, but not excessive) and stoichiometric control, N-acylation is kinetically favored over O-acylation.

• Strategy B (Transient Protection): Silylation (TMS-Cl) of the alcohol prior to coupling, followed by acidic workup.

• Strategy C (Pre-protected Building Block): Ideally, use an O-protected version (e.g., TBDMS or Trt) if available. This guide focuses on the unprotected commercially available amino alcohol.

Part 3: Experimental Protocols

Protocol A: Solution-Phase Coupling to N-Terminus

Objective: Couple an Fmoc-Amino Acid (Fmoc-AA-OH) to the secondary amine of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol.

Materials:

• Fmoc-AA-OH (1.2 equiv)

• (2-Azabicyclo[4.1.0]heptan-5-yl)methanol (1.0 equiv)

• HATU (1.2 equiv)

• HOAt (0.6 equiv - additive for enhanced kinetics)

• DIPEA (Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF or NMP.

Step-by-Step Procedure:

• Activation:

  • Dissolve Fmoc-AA-OH (1.2 mmol) and HATU (1.2 mmol) in anhydrous DMF (5 mL).

  • Add HOAt (0.6 mmol).

  • Add DIPEA (1.0 mmol, 1/3 of total base) to initiate activation.

  • Critical: Stir for exactly 2 minutes. Extended activation can lead to epimerization of the Fmoc-AA.

• Coupling:

  • In a separate vial, dissolve (2-Azabicyclo[4.1.0]heptan-5-yl)methanol (1.0 mmol) in DMF (2 mL) with the remaining DIPEA (2.0 mmol).

  • Add the amine solution to the activated acid mixture dropwise.

  • Stir at room temperature under Nitrogen atmosphere.

• Monitoring:

  • Monitor via LC-MS or TLC after 1 hour.

  • Checkpoint: Look for the mass of the product (M+H). If significant O-acylation (ester) is observed (same mass, different retention time, or di-acylated product), reduce temperature to 0°C for the next run.

• Workup:

  • Dilute with EtOAc. Wash with 5% NaHCO

    (2x), Water (1x), and 5% Citric Acid (2x).

  • Note: The citric acid wash removes unreacted amine.

  • Dry over Na

    SO and concentrate.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Integration

Objective: Extending a peptide chain from a resin-bound (2-Azabicyclo[4.1.0]heptan-5-yl)methanol moiety.

Context: Assuming the alcohol is anchored to a resin (e.g., 2-Chlorotrityl chloride resin) or the amine is the growing chain end.

Scenario: Coupling onto the hindered amine on resin.

• Resin Swelling: Swell resin in DCM (30 min) then DMF (30 min).

• Reagent Prep:

  • Amino Acid (4 equiv)

  • COMU (4 equiv)

  • Oxyma Pure (4 equiv)

  • DIEA (8 equiv)

• Double Coupling Cycle:

  • Coupling 1: Add solution to resin. Shake for 2 hours at RT. Drain.

  • Coupling 2: Repeat with fresh reagents. Shake for 4 hours or overnight.

• Test:

  • Use the Chloranil Test (specifically for secondary amines).

  • Result: Blue particles = positive (unreacted amine). Colorless/Yellow = negative (complete coupling).

  • Do NOT use Kaiser test (ninhydrin) as it does not detect secondary amines reliably.

Part 4: Visualization & Logic

Decision Logic for Optimization

The following diagram illustrates the decision process when coupling to this hindered scaffold.

Caption: Decision tree for selecting coupling conditions based on the steric demand of the incoming amino acid.

Part 5: Data Summary & Troubleshooting

Table 1: Comparative Coupling Efficiency (Model System) Data simulated based on typical reactivity of bicyclic secondary amines.

Coupling Reagent	Base	Solvent	Temp	Yield (1h)	Yield (24h)	Comments
DIC / HOBt	DIPEA	DMF	25°C	35%	60%	Slow, incomplete. Not recommended.
HBTU / DIPEA	DIPEA	DMF	25°C	65%	85%	Acceptable for simple AA.
HATU / HOAt	DIPEA	DMF	25°C	92%	>98%	Gold Standard. High conversion.
PyAOP	DIPEA	NMP	50°C	95%	>99%	Best for extremely hindered partners (e.g., Val, Ile).

Troubleshooting Guide:

• Issue: Low Yield / Unreacted Amine.

  • Cause: The bicyclic ring system creates a "steric wall" around the nitrogen.

  • Fix: Switch solvent to NMP (N-methylpyrrolidone) to improve swelling and solubility. Increase temperature to 50°C (if Cys/His are absent to avoid racemization). Use PyAOP (phosphonium salt) instead of uronium salts to avoid guanidinium capping.

• Issue: O-Acylation (Ester formation on -CH2OH).

  • Cause: Excess base or highly reactive acylating species attacking the alcohol.

  • Fix: Do not use DMAP. Keep the equivalence of Base to exactly 2.0-3.0 eq relative to the acid. If persistent, protect the alcohol with TBDMS-Cl (imidazole/DMF) before coupling, then deprotect with TBAF.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Teixidó, M., et al. (2005). Solid-Phase Synthesis of N-Methylated Peptides: Usage of HATU and HOAt. Journal of Peptide Science, 11(2), 85-92. Link

• Wolan, A., et al. (2011).[1][2] Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds. Tetrahedron Letters, 52(20), 2501-2504. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

Sources

• 1. researchportal.ip-paris.fr [researchportal.ip-paris.fr]
• 2. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]

Protecting group strategies for 2-azabicyclo nitrogen during synthesis

Application Note: Strategic Nitrogen Protection in Strained 2-Azabicyclo Systems

Abstract

The 2-azabicyclo[n.m.0]alkane scaffolds (specifically [2.1.1]hexane and [3.1.0]hexane) have emerged as critical bioisosteres for morpholines and piperidines in modern medicinal chemistry.[1] However, the inherent ring strain of these systems presents unique challenges for nitrogen protection. Standard deprotection conditions can trigger unwanted skeletal rearrangements or ring-opening events. This guide details field-proven strategies for protecting group (PG) selection, providing self-validating protocols for N-Boc, N-Cbz, and orthogonal protection schemes optimized for strained bicyclic amines.[1]

Part 1: Strategic Analysis of Protecting Groups

The selection of a nitrogen protecting group for 2-azabicyclo systems is not merely about masking nucleophilicity; it is about maintaining the integrity of the strained carbon skeleton.

The "Strain Penalty" and Acid Sensitivity

Unlike unstrained piperidines, 2-azabicyclo[3.1.0]hexane contains a cyclopropane ring fused to a pyrrolidine.[1] This introduces significant ring strain (~27 kcal/mol).[1]

• Risk: Strong acidic conditions (e.g., neat TFA or 4M HCl) used for Boc removal can occasionally trigger cyclopropane ring opening or rearrangement if the bridgehead position is electron-rich.[1]

• Solution: For highly acid-sensitive derivatives, Fmoc (base labile) or Teoc (fluoride labile) are superior choices.[1] However, for the parent [2.1.1] and [3.1.0] cores, controlled acidic deprotection (HCl/Dioxane) is generally well-tolerated.[1]

Hydrogenolysis Risks (Cbz/Bn)

Benzyl (Bn) and Carboxybenzyl (Cbz) groups are cleaved via catalytic hydrogenation (

, Pd/C).[1]

• Risk: Cyclopropane rings are susceptible to hydrogenolysis, potentially leading to ring-opening to form gem-dimethyl or ethyl-substituted pyrrolidines.[1]

• Mitigation: Use milder catalysts (Pd(OH)

  ) or poison the catalyst (e.g., Lindlar) if ring opening is observed.[1] Alternatively, use Alloc (Allyloxycarbonyl), which is cleaved by Pd(0) via -allyl mechanisms that leave the strained ring intact.[1]

Volatility of the Free Base

A critical, often overlooked operational hazard is the volatility of the free amine of 2-azabicyclo[2.1.1]hexane (bp ~80-90 °C).

• Operational Rule: Never concentrate the free amine to dryness. Always handle it as a salt (HCl/TFA) or protect it in situ within the aqueous extraction phase.

Part 2: Decision Matrix & Stability Data

Table 1: Protecting Group Stability Matrix for Strained Azabicycles

Protecting Group	Installation	Cleavage Condition	2-Azabicyclo Compatibility	Primary Risk Factor
Boc (tert-butyl)	Boc O, Base	TFA or HCl/Dioxane	High	Acid-catalyzed rearrangement (rare but possible).[1]
Cbz (Benzyl)	Cbz-Cl, Base	H , Pd/C	Medium	Cyclopropane ring hydrogenation.[1]
Fmoc (Fluorenyl)	Fmoc-Cl, NaHCO	Piperidine/DMF	High	Low solubility of Fmoc-byproducts.[1]
Alloc (Allyl)	Alloc-Cl	Pd(PPh ) , Scavenger	Excellent	Cost of catalyst; O sensitivity.[1]
Bn (Benzyl)	BnBr, Base	H , Pd/C or ACE-Cl	Low/Medium	Difficult removal without affecting ring strain.[1]

Part 3: Visualization of Strategic Logic

The following decision tree assists in selecting the optimal PG based on the specific chemical environment of the azabicycle.

Figure 1: Decision tree for selecting nitrogen protecting groups in strained bicyclic systems.

Part 4: Experimental Protocols

Protocol A: Large-Scale N-Boc Protection of 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid

Based on the optimized Mykhailiuk method (Enamine).

Rationale: This protocol avoids the isolation of the volatile free amino acid, performing the protection directly in the aqueous hydrolysate.

Reagents:

• Methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate (HCl salt)[1]

• LiOH (2.5 equiv)[1]

• Boc

  O (1.2 equiv)[1]

• THF/Water (1:1)[1]

Step-by-Step Workflow:

• Hydrolysis: Dissolve the starting methyl ester (10 g, 1 equiv) in THF/Water (100 mL). Add LiOH (2.5 equiv) at 0 °C. Stir at room temperature (RT) for 4 hours until TLC indicates complete ester hydrolysis.

• In-Situ Protection: Do not acidify yet. Add Boc

  O (1.2 equiv) directly to the alkaline reaction mixture. The pH should remain >9. If necessary, adjust with dilute NaOH.[1]

• Reaction: Stir vigorously for 12 hours at RT.

• Work-up (Critical):

  • Wash the alkaline aqueous layer with Et

    O (2 x 50 mL) to remove unreacted Boc O and non-acidic impurities.

  • Cool the aqueous layer to 0 °C.

  • Acidify carefully with KHSO

    (1M) to pH 2-3.[1] Note: Avoid concentrated HCl to prevent transient Boc cleavage.

  • Extract immediately with EtOAc (3 x 100 mL).[1]

• Isolation: Dry combined organics over Na

  SO , filter, and concentrate.

  • Result: White crystalline solid. Yield typically >90%.[2]

Protocol B: Orthogonal Deprotection (Boc vs. Benzyl Ester)

This protocol demonstrates the selective removal of N-Boc in the presence of a benzyl ester, a common requirement in peptide coupling of these scaffolds.

Reagents:

• N-Boc-2-azabicyclo[2.1.1]hexane-1-carboxylic acid benzyl ester[1]

• 4M HCl in Dioxane

• Ether (anhydrous)[1]

Step-by-Step Workflow:

• Dissolution: Dissolve the substrate (1 mmol) in anhydrous Dioxane (2 mL).

• Cleavage: Add 4M HCl in Dioxane (5 mL, 20 equiv) dropwise at 0 °C.

• Monitoring: Warm to RT. Monitor by LCMS. Time is critical: [2.1.1] systems are robust, but prolonged exposure (>4h) can degrade the ester.[1] Reaction is usually complete in 60 mins.

• Precipitation: Add anhydrous Ether (20 mL) to the reaction mixture. The amine hydrochloride salt will precipitate.

• Filtration: Filter the white solid under Argon. Wash with Ether.[2]

  • Self-Validation: The product should be a non-hygroscopic salt. If it is an oil, triturate with pentane.[1]

Part 5: Orthogonal Strategy Visualization

This diagram illustrates a "Scaffold Hopping" workflow where orthogonal protection allows for selective functionalization of the bridgehead carbon versus the nitrogen.

Figure 2: Orthogonal deprotection workflow for bifunctional azabicyclo scaffolds.

References

• Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates. Source: Journal of Organic and Pharmaceutical Chemistry (2024).[2][3][4] URL:[Link]

• Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane scaffolds. Source: Tetrahedron Letters (2011) / Academia.edu.[1] URL:[Link]

• A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. Source: The Journal of Organic Chemistry (2001).[5] URL:[Link][1]

• Skeletal Editing Approach to Bridge-Functionalized Bicyclo[1.1.1]pentanes. Source: ChemRxiv (2023).[1] URL:[Link][1]

Sources

• 1. Substrate-dependent Divergent Outcomes from Catalytic Reactions of Silyl-Protected Enoldiazoacetates with Nitrile Oxides: Azabicyclo[3.1.0]hexanes or 5-Arylaminofuran-2(3H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 4. jocpr.com [jocpr.com]
• 5. A new synthesis of 2-azabicyclo[2.1.1]hexanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: (2-Azabicyclo[4.1.0]heptan-5-yl)methanol as a Versatile Chiral Building Block in Advanced Drug Discovery

Executive Summary & Mechanistic Rationale

In modern drug discovery, optimizing the pharmacokinetic and pharmacodynamic properties of a lead compound often requires moving away from flat, flexible rings toward sp³-rich, conformationally restricted scaffolds. (2-Azabicyclo[4.1.0]heptan-5-yl)methanol represents a highly valuable chiral building block that fuses a cyclopropane ring onto a piperidine core, featuring a versatile hydroxymethyl synthetic handle at the 5-position.

• Conformational Pre-organization (The Entropic Benefit): The fused cyclopropane ring locks the nitrogen heterocycle into a rigid chair conformation. Upon binding to a target protein (e.g., a kinase or GPCR), this pre-organization significantly reduces the entropic penalty of binding compared to a flexible piperidine, often resulting in enhanced target affinity and selectivity [1]. Furthermore, the cyclopropane ring sterically shields adjacent C–H bonds, mitigating cytochrome P450-mediated metabolic liabilities.

• Dynamic Ring Expansion: Beyond its use as a static structural motif, the 2-azabicyclo[4.1.0]heptane system can serve as a reactive intermediate. Under specific conditions, it undergoes controlled ring expansion to provide highly stereoselective access to 3,3-disubstituted azepanes—a core pharmacophore found in various approved therapeutics, such as the analgesic meptazinol [2].

Pharmacological rationale for utilizing conformationally restricted 2-azabicyclo[4.1.0]heptanes.

Synthetic Workflows & Protocols

To utilize the 5-hydroxymethyl group for vector projection (e.g., attaching a solvent-exposed solubilizing group or a deep-pocket binding motif), the primary alcohol is typically oxidized to an aldehyde, followed by reductive amination.

Synthetic workflow for functionalizing the 5-hydroxymethyl group of the 2-azabicyclo[4.1.0]heptane.

Protocol A: N-Boc Protection and Oxidation to the Aldehyde

Objective: Mask the secondary amine to prevent self-condensation, followed by controlled oxidation of the primary alcohol.

• Amine Protection: Dissolve (2-Azabicyclo[4.1.0]heptan-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C.

  • Causality: Initiating the reaction at 0 °C prevents exothermic side reactions and controls the rate of acylation, ensuring high chemoselectivity for the amine over the alcohol.

• Reagent Addition: Add triethylamine (Et₃N, 1.5 eq) followed by the dropwise addition of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir at room temperature for 4 hours.

  • Self-Validation: Monitor via TLC (DCM/MeOH 9:1). The primary amine starting material will stain strongly with ninhydrin, whereas the successfully Boc-protected product will not.

• Workup: Quench with saturated aqueous NaHCO₃ and extract with DCM.

  • Causality: A mild basic wash removes unreacted Boc₂O and Et₃N salts without risking the cleavage of the newly formed carbamate.

• Oxidation: Dissolve the purified N-Boc alcohol in anhydrous DCM at 0 °C. Add Dess-Martin Periodinane (DMP, 1.2 eq) portion-wise and stir for 2 hours at room temperature.

  • Causality: DMP is specifically chosen over Swern or Jones oxidation to avoid harsh acidic or basic conditions that might trigger unwanted cyclopropane ring-opening or premature Boc deprotection.

  • Self-Validation: ¹H NMR of a crude aliquot must reveal a distinct aldehyde proton singlet at ~9.6–9.8 ppm.

• Quench: Terminate the reaction with a 1:1 mixture of saturated aqueous Na₂S₂O₃ and NaHCO₃.

  • Causality: This specific dual-quench reduces unreacted hypervalent iodine species to water-soluble byproducts and neutralizes acetic acid, preventing product degradation.

Protocol B: Reductive Amination & Deprotection

Objective: Install the desired pharmacophore via the aldehyde and unmask the bicyclic amine.

• Imine Formation: Combine the synthesized aldehyde (1.0 eq) and the target primary/secondary amine (1.2 eq) in 1,2-dichloroethane (DCE). Add a catalytic amount of acetic acid (0.1 eq) and stir for 1 hour.

  • Causality: Acid catalysis accelerates iminium ion formation, which is critical when coupling sterically hindered amines.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) and stir overnight.

  • Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the iminium intermediate over the starting aldehyde, minimizing over-reduction back to the primary alcohol.

  • Self-Validation: LC-MS analysis should confirm the[M+H]⁺ mass of the target compound, accompanied by the disappearance of the aldehyde signal in the NMR spectrum.

• Deprotection: Treat the purified intermediate with a 1:4 mixture of Trifluoroacetic acid (TFA) and DCM for 2 hours at room temperature to remove the Boc group. Concentrate under vacuum and precipitate the final amine as a TFA or HCl salt.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized reaction parameters and expected analytical markers for the functionalization workflow, providing a baseline for your internal process chemistry scale-ups.

Reaction Step	Reagents & Solvents	Time / Temp	Typical Yield	Key Analytical Marker (Self-Validation)
N-Boc Protection	Boc₂O, Et₃N, DCM	4 h / 25 °C	92–95%	TLC: Complete loss of Ninhydrin stain
DMP Oxidation	DMP, DCM	2 h / 25 °C	85–89%	¹H NMR: Singlet at ~9.6 ppm (CHO)
Reductive Amination	Amine, NaBH(OAc)₃, DCE	12 h / 25 °C	75–82%	LC-MS: Presence of [M+H]⁺ of target
Boc Deprotection	TFA, DCM (1:4)	2 h / 25 °C	>95%	¹H NMR: Loss of t-Bu singlet (~1.4 ppm)

References

• Puet, A.; Domínguez, G.; Cañada, F.J.; Pérez-Castells, J. "Synthesis and Evaluation of Novel Iminosugars Prepared from Natural Amino Acids." Molecules 2021, 26(2), 394. URL:[Link]

• Babl, T.; Reiser, O. "Asymmetric Total Synthesis of Meptazinol." The Journal of Organic Chemistry 2022, 87(9), 6410-6417. URL:[Link]

Technical Notes & Optimization

Improving yield in the synthesis of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Technical Support Center: Advanced Synthesis Guide Ticket ID: #AZ-410-OPT Topic: Optimization of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol Synthesis Status: Open for Resolution Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering yield attrition in the synthesis of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol . This is a common bottleneck caused by two distinct failure modes:

• Incomplete Cyclopropanation: The conversion of the tetrahydropyridine precursor is often stalled by poor quality carbenoid generation.

• Isolation Losses: The final amino-alcohol product is highly polar and water-soluble. Standard aqueous workups result in massive material loss into the aqueous phase.

This guide replaces standard textbook protocols with field-optimized process chemistry adjustments.

Module 1: The Validated Pathway

The most robust route utilizes the Furukawa modification of the Simmons-Smith reaction on an N-protected tetrahydropyridine ester, followed by hydride reduction.

Figure 1: Optimized synthetic workflow. Note that the numbering of the pyridine precursor (3-carboxylate) shifts to the 5-position in the bicyclic nomenclature.

Module 2: Critical Troubleshooting (Q&A)

Phase 1: The Cyclopropanation Step

Q: My reaction stalls at 60% conversion. Adding more reagent doesn't help. Why? A: This is likely due to Zinc waste precipitation coating the unreacted alkene.

• Diagnosis: The Furukawa reagent (

  ) generates as a byproduct. In concentrated solutions, this precipitates and encapsulates the starting material.

• Solution:

  • Dilution: Ensure your reaction concentration is < 0.2 M .

  • Order of Addition: Do not premix

    and for long periods. Add to the alkene first, cool to -10°C, then add dropwise. This ensures the active carbenoid forms in situ near the substrate.

  • Stoichiometry: Use 5.0 equivalents of

    and . The tetrahydropyridine double bond is electron-rich (good) but sterically hindered by the Boc group (bad).

Q: I see a major impurity that looks like the ring-opened product. Is the cyclopropane unstable? A: The 2-azabicyclo[4.1.0] system is strained but generally stable. The instability comes from acidic workups .

• Mechanism: Strong acids protonate the nitrogen, and the resulting ammonium can trigger a push-pull ring opening, especially if the quench is exothermic.

• Protocol Fix: Quench with saturated aqueous

  mixed with a small amount of ammonium hydroxide (pH ~8-9). Avoid HCl or strong acid washes.

Phase 2: The Reduction & Isolation (The "Yield Killer")

Q: The reduction goes to completion (by TLC), but I recover <30% mass after extraction. Where is it? A: It is in your aqueous waste. The product contains a secondary/tertiary amine and a primary alcohol. It is extremely hygroscopic and water-soluble.

• The Fix (Fieser Workup Optimization): Do not use a standard acid/base extraction.

  • Quench: Use the Fieser method (

    g LAH mL , mL 15% NaOH, mL ).

  • Filtration: Filter the white aluminum salts. Crucial: These salts trap product. Boil the salts in THF for 15 minutes and re-filter.

  • Solvent: Do not extract with ether or hexane. Use DCM (Dichloromethane) or CHCl3/Isopropanol (3:1) .

Module 3: Optimized Experimental Protocols

Protocol A: High-Conversion Cyclopropanation

Standard Simmons-Smith often fails here. We use the Furukawa modification.

• Setup: Flame-dry a 3-neck flask under Argon.

• Reagents: Dissolve N-Boc-1,4,5,6-tetrahydropyridine-3-carboxylate (1.0 equiv) in anhydrous DCM (0.15 M).

• Cooling: Cool to -15°C (Ice/Salt bath).

• Zinc Addition: Add Diethylzinc (1.0 M in hexanes, 5.0 equiv) via syringe. Stir for 10 min.

• Carbenoid Generation: Add Diiodomethane (5.0 equiv) dropwise over 30 minutes. Caution: Exothermic.

• Reaction: Allow to warm to Room Temperature (RT) naturally. Stir for 12–16 hours.

• Quench: Cool to 0°C. Add saturated

  (pH adjusted to 8 with ).

• Purification: The ester intermediate is lipophilic enough for standard silica chromatography (Hexane/EtOAc).

Protocol B: "Lossless" Reduction & Isolation

Targeting the (5-yl)methanol.

• Reduction: Dissolve the cyclopropanated ester in anhydrous THF (0.1 M). Cool to 0°C.

• Hydride: Add

  (2.5 equiv) pellets or solution. Warm to RT and reflux for 2 hours.

• The "Dry" Workup (Recommended for max yield):

  • Cool to 0°C.

  • Add Glauber’s Salt (

    ) solid in excess until hydrogen evolution ceases. This releases the water slowly and forms a solid cake.

  • Dilute with EtOAc/MeOH (9:1). Stir for 30 mins.

  • Filter the solids.[1]

  • Evaporate to dryness. Do not wash with water.

• Purification: If necessary, use amine-functionalized silica or run a column with DCM/MeOH/

  (90:10:1).

Module 4: Comparative Data

Table 1: Comparison of Cyclopropanation Methods for Enamines

Method	Reagents	Typical Yield	Pros	Cons
Traditional Simmons-Smith	Zn-Cu couple,	30-45%	Cheap reagents	Unreliable initiation; heterogeneous surface issues.
Furukawa (Recommended)	,	85-92%	Homogeneous; reproducible; works on hindered alkenes.	is pyrophoric; requires strict anhydrous technique.
Dichlorocarbene	, NaOH, TEBA	10-20%	Very cheap	Produces gem-dichlorocyclopropane (wrong product); harsh basic conditions.

References

• Furukawa Modification for Cyclopropanation

  • Simmons-Smith Cyclopropanation Reaction.[2] Organic Reactions.[1][2][3][4][5][6]

  • Source:

• Scaffold Synthesis (2-azabicyclo[4.1.0]heptane)

  • Wolan, A., et al. "Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds."[3][7] Tetrahedron Letters, 2011.[3]

  • Source:

• Precursor Availability (N-Boc-tetrahydropyridine carboxylates)

  • Commercial availability of 2-(tert-butoxycarbonyl)-2-azabicyclo[4.1.0]heptane-5-carboxylic acid.[8]

  • Source:

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]
• 4. chem.ucla.edu [chem.ucla.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchportal.ip-paris.fr [researchportal.ip-paris.fr]
• 8. 2-(tert-butoxycarbonyl)-2-azabicyclo[4.1.0]heptane-5-carboxylic acid 97% | CAS: 1891128-35-0 | AChemBlock [achemblock.com]

Technical Support Center: Stability of Azabicyclo[4.1.0]heptane Scaffolds Under Acidic Conditions

Welcome to the Application Scientist Support Center. The azabicyclo[4.1.0]heptane ring system is a highly valuable, yet structurally strained, bicyclic framework used extensively in drug discovery and natural product synthesis. Because this scaffold fuses a three-membered ring (either an aziridine or a cyclopropane) to a six-membered ring, its stability under acidic conditions is heavily dependent on the position of the nitrogen atom, the nature of the acid, and the presence of nucleophiles.

This guide provides mechanistic troubleshooting, structural stability data, and self-validating experimental protocols to help you control ring-opening side reactions during your synthetic workflows.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Why does my 7-azabicyclo[4.1.0]heptane (cyclohexenimine) undergo complete degradation during standard Boc-deprotection with HCl, whereas my 3-azabicyclo[4.1.0]heptane survives? A1: The degradation is driven by fundamental differences in ring strain and electronic distribution. In 7-azabicyclo[4.1.0]heptane, the nitrogen is part of the highly strained three-membered aziridine ring. Protonation by HCl creates an activated, highly electrophilic aziridinium ion. The chloride ion acts as a nucleophile, driving an irreversible SN2 ring-opening to release the ring strain, forming trans-2-chlorocyclohexylamine (1)[1]. Conversely, in 3-azabicyclo[4.1.0]heptane, the nitrogen resides in the less strained six-membered ring. Protonation yields an ammonium ion that inductively withdraws electron density, slightly deactivating the adjacent fused cyclopropane against electrophilic attack, allowing it to survive mild acidic conditions.

Q2: I am trying to isolate a 1-azabicyclo[4.1.0]heptane intermediate. Why does it spontaneously ring-expand into piperidine and azepane mixtures during aqueous workup? A2: 1-azabicyclo[4.1.0]heptane forms a bicyclic aziridinium ion that is highly susceptible to nucleophilic attack by water. To isolate this intermediate, you must strictly avoid aqueous conditions and nucleophilic counterions. Using a non-nucleophilic acid, such as p-toluenesulfonic acid (TsOH) in anhydrous media, allows you to isolate the stable 1-azabicyclo[4.1.0]heptane tosylate salt (2)[2].

Q3: My methyl 2-azabicyclo[4.1.0]heptane-1-carboxylate decomposes rapidly during an acidic wash. How can I prevent this? A3: This specific scaffold is exceptionally sensitive to hydrolysis and decomposes under aqueous acidic conditions due to the proximity of the carboxylate to the bridgehead, which facilitates cyclopropane cleavage (3)[3]. To prevent degradation, avoid aqueous acids entirely. If deprotection is required, consider orthogonal protecting groups or perform workups strictly at an alkaline pH (pH 13–14) where the cyclopropane remains intact[3]. Alternatively, use an elimination pathway (e.g., tBuOK in DMSO) to remove protecting groups without relying on acid (4)[4].

Part 2: Mechanistic Visualization

Understanding the trajectory of nucleophilic attack is critical for predicting the degradation products of these scaffolds.

Figure 1: Acid-catalyzed SN2 ring-opening mechanism of 7-azabicyclo[4.1.0]heptane.

Figure 2: Regioselective nucleophilic ring opening of 1-azabicyclo[4.1.0]heptane aziridinium ions.

Part 3: Quantitative Stability Data

The table below summarizes the stability profiles of various structural isomers to help you select appropriate synthetic conditions.

Scaffold	Nitrogen Position	Acidic Condition	Temp (°C)	Stability / Half-life	Primary Degradation Pathway
7-Azabicyclo[4.1.0]heptane	Bridge (Aziridine)	Dry HCl (Ether)	0 °C	< 5 mins (Unstable)	Aziridinium formation & SN2 ring opening
1-Azabicyclo[4.1.0]heptane	Bridgehead	TsOH (Anhydrous)	25 °C	Stable (as salt)	Stabilized by non-nucleophilic tosylate counterion
Methyl 2-azabicyclo[4.1.0]heptane-1-carboxylate	6-membered ring	Aqueous HCl (1M)	60 °C	Rapid decomposition	Hydrolytic cyclopropane cleavage
3-Azabicyclo[4.1.0]heptane	6-membered ring	10% TFA in DCM	0 °C	> 24 hours (Stable)	Inductive protection via ammonium formation

Part 4: Standardized Experimental Protocols

Protocol A: Controlled Synthesis and Isolation of 1-Azabicyclo[4.1.0]heptane Tosylate

Objective: To isolate the highly reactive bicyclic aziridinium ion without premature ring-opening.

Causality Note: The choice of p-toluenesulfonic acid (TsOH) is deliberate. The tosylate anion is exceptionally bulky and non-nucleophilic, preventing the SN2 ring-opening that would immediately occur if HCl or HBr were used[2].

• Preparation: Dissolve the appropriate 2-(hydroxymethyl)piperidine precursor (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Activation: Add p-toluenesulfonyl chloride (1.1 equiv) and triethylamine (1.5 equiv) at 0 °C to tosylate the primary alcohol. Stir for 2 hours.

• Cyclization: Warm the reaction to room temperature. The internal piperidine nitrogen will spontaneously undergo an intramolecular SN2 attack on the tosylated carbon, ejecting the tosylate leaving group to form the 1-azabicyclo[4.1.0]heptane aziridinium core.

• Isolation: Concentrate the solvent under reduced pressure (keep bath < 30 °C to prevent thermal degradation). Triturate the residue with anhydrous diethyl ether to precipitate the stable 1-azabicyclo[4.1.0]heptane tosylate salt.

• Validation: Analyze via 1H NMR in CDCl3. The disappearance of the primary alcohol protons and the appearance of highly shielded cyclopropane-like protons (δ 1.5–2.5 ppm) confirms successful bicyclic formation without ring-opening.

Protocol B: Stereospecific Ring-Opening of 7-Azabicyclo[4.1.0]heptane

Objective: To intentionally cleave the aziridine ring to yield a trans-diaxial functionalized cyclohexane.

Causality Note: Conducting this reaction in anhydrous ether at 0 °C ensures that chloride is the sole nucleophile, preventing competitive hydrolysis by water. The rigid SN2 trajectory forces the incoming chloride to attack strictly anti to the breaking C–N bond, guaranteeing trans stereochemistry[1].

• Preparation: Dissolve 7-azabicyclo[4.1.0]heptane (1.0 equiv) in anhydrous diethyl ether (0.2 M concentration).

• Cooling: Submerge the reaction flask in an ice-water bath (0 °C) and purge with nitrogen.

• Acid Addition: Slowly bubble dry hydrogen chloride (HCl) gas into the solution, or add a stoichiometric amount of 2M HCl in diethyl ether dropwise over 10 minutes.

• Reaction: Stir the mixture for 30 minutes at 0 °C. A white precipitate will begin to form as the highly polar trans-2-chlorocyclohexylamine hydrochloride salt crashes out of the non-polar ether.

• Isolation & Validation: Filter the precipitate under a nitrogen blanket and wash with cold ether. Confirm the trans-diaxial relationship via 1H NMR coupling constants (large J-values > 10 Hz for the axial protons at C1 and C2).

Part 5: References

1.2[2] 2.3[3] 3.1[1] 4.4[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl 2-azabicyclo[4.1.0]heptane-1-carboxylate | Benchchem [benchchem.com]
• 4. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]

Troubleshooting cyclopropanation failures in azabicyclo synthesis

Welcome to the Azabicyclo Synthesis Support Center . As a Senior Application Scientist, I have compiled this technical troubleshooting guide to address the most notorious failure modes in the cyclopropanation of nitrogen-containing heterocycles.

Synthesizing azabicyclo[n.1.0]alkanes (such as the highly valuable 3-azabicyclo[3.1.0]hexane core) presents unique mechanistic challenges. The presence of a Lewis basic nitrogen atom frequently disrupts the delicate electrophilic intermediates—whether they are zinc carbenoids or transition-metal carbenes—leading to catalyst poisoning, ylide formation, and stalled reactions.

This guide is designed to provide you with field-proven insights, self-validating protocols, and the causality behind experimental choices to rescue your failing syntheses.

Part 1: Diagnostic FAQs & Troubleshooting

Section A: Zinc-Mediated (Simmons-Smith) Cyclopropanation

Q1: My Simmons-Smith reaction on an allylic amine is yielding a complex mixture of rearranged products instead of the cyclopropanated azabicycle. Why? Causality: Zinc carbenoids (e.g.,

) are highly electrophilic. When exposed to unprotected, basic allylic amines, the Lewis acidic zinc preferentially coordinates to the basic nitrogen lone pair rather than the -bond. This generates a zinc-complexed ammonium ylide. Upon the addition of bases or further equivalents of the zincate, this ylide undergoes unwanted [2,3]-sigmatropic rearrangements, destroying your starting material[1].

Solution: You must redirect the carbenoid's affinity.

• Strategy 1 (Chelation Control): Incorporate a hydroxyl group in close proximity to the amine (e.g., using pseudoephedrine as a chiral auxiliary). This forms a highly stable zinc chelate that prevents ammonium ylide formation and directs the incoming methylene group to the alkene with exceptional diastereoselectivity[1].

• Strategy 2 (Electronic Deactivation): Protect the amine with a strongly electron-withdrawing group (e.g., N-Boc or N-Cbz). Because this reduces the nucleophilicity of the alkene, standard Simmons-Smith reagents will fail. You must upgrade to a highly reactive carbenoid, such as Shi's reagent (

  ), which successfully yields the anti-cyclopropane exclusively[2].

Caption: Mechanistic divergence in Simmons-Smith cyclopropanation of allylic amines.

Section B: Rhodium-Catalyzed Diazo Decomposition

Q2: My dirhodium-catalyzed cyclopropanation of 2,5-dihydropyrrole with ethyl diazoacetate (EDA) is stalling at 10% conversion, and I am isolating large amounts of diethyl maleate/fumarate. Causality: You are experiencing a classic case of catalyst poisoning coupled with carbene dimerization. The basic nitrogen of the dihydropyrrole coordinates to the axial sites of the dirhodium(II) paddlewheel complex, completely blocking the catalytic cycle. As the catalyst dies, the continuous addition of EDA causes the diazo compound to accumulate. The accumulated EDA then reacts with the few active rhodium carbenoids left, forming diethyl maleate and fumarate dimers instead of cyclopropanating your alkene[3].

Solution:

• Protect the amine as an N-Boc derivative to eliminate axial coordination.

• Counterintuitive Fix: Lower your catalyst loading to 0.005 mol % and use a highly active catalyst like

  or . High turnover dirhodium catalysis requires an ultra-slow addition of EDA via a syringe pump to ensure the steady-state concentration of EDA remains near zero, effectively eliminating dimerization[3].

Caption: Troubleshooting logic tree for dirhodium(II)-catalyzed diazo decomposition.

Section C: Palladium-Catalyzed Alternatives

Q3: Handling diazo compounds at scale is a safety hazard for our pilot plant. Are there scalable alternatives for azabicyclo[3.1.0]hexane synthesis? Causality & Solution: Yes. You can bypass diazo compounds entirely by utilizing a palladium-catalyzed cyclopropanation with N-tosylhydrazones as safe, in-situ diazo surrogates. When reacted with internal alkenes like maleimides in the presence of

and a base, this methodology provides a highly diastereoselective, gram-scale route to 3-azabicyclo[3.1.0]hexane derivatives (e.g., intermediates for the opioid antagonist CP-866,087)[4].

Part 2: Quantitative Data Summary

Table 1: Comparison of Cyclopropanation Strategies for Azabicyclo Synthesis

Methodology	Substrate Type	Catalyst / Reagent	Typical Loading	Primary Issue Mitigated	Diastereoselectivity
Simmons-Smith (Chelation)	Unprotected Allylic Amine (with chiral OH)		2.0 - 5.0 eq	Prevents N-ylide formation	>95:5 (syn to OH)
Simmons-Smith (Shi's)	N-Boc Allylic Amine / Carbamate		3.0 - 4.0 eq	Overcomes low alkene nucleophilicity	>98:2 (anti)
Rh(II) Diazo Decomposition	N-Boc-2,5-dihydropyrrole	+ EDA	0.005 mol%	Prevents carbene dimerization	>90:10 (exo)
Pd-Catalyzed Surrogate	Maleimide + N-Tosylhydrazone		5.0 mol%	Avoids hazardous diazo handling	>95:5

Part 3: Self-Validating Experimental Protocols

Protocol 1: Diastereoselective Synthesis of N-Boc-2-aminobicyclo[4.1.0]heptane via Shi's Reagent[2]

This protocol utilizes a highly reactive zinc carbenoid to force the cyclopropanation of a deactivated carbamate.

• Reagent Preparation: Under an argon atmosphere, dissolve

  (4.0 equiv) in anhydrous dichloromethane (DCM) to create a 0.5 M solution.

• Carbenoid Generation: Add

  (4.0 equiv) dropwise at 0 °C.

  • Self-Validation Checkpoint: The initial white suspension of zinc trifluoroacetate must dissolve entirely upon the addition of

    , yielding a clear, homogeneous solution. If it remains cloudy, your zinc salt is wet, and the carbenoid has failed to form.

• Substrate Addition: Slowly add a solution of 3-(N-tert-butoxycarbonylamino)cyclohexene (1.0 equiv) in DCM. Stir at room temperature for 12 hours.

• Quench & Workup: Quench carefully with saturated aqueous

  . Extract with DCM, wash with brine, dry over , and concentrate.

• Deprotection: Treat the crude intermediate with Trifluoroacetic Acid (TFA) in DCM (1:1) for 1 hour at room temperature to yield the anti-diastereoisomer of the TFA salt of 2-aminobicyclo[4.1.0]heptane[2].

Protocol 2: High-Turnover Dirhodium-Catalyzed Synthesis of N-Boc-3-azabicyclo[3.1.0]hexane[3]

This protocol demonstrates the critical importance of ultra-low catalyst loading to prevent dimerization.

• System Setup: To an oven-dried flask equipped with a magnetic stir bar, add N-Boc-2,5-dihydropyrrole (10.0 mmol, 1.0 equiv) and

  (0.005 mol %). Dissolve in anhydrous hexane (10 mL).

• Diazo Addition: Dissolve Ethyl Diazoacetate (EDA, 1.5 equiv) in hexane (5 mL). Load this into a gas-tight syringe mounted on a programmable syringe pump.

• Controlled Injection: Add the EDA solution at a strictly controlled rate of 1.0 mL/hour at room temperature.

  • Self-Validation Checkpoint: Monitor the reaction via ReactIR. You must ensure there is no accumulation of the diazo IR stretch at ~2110 cm⁻¹. If the peak begins to grow, pause the syringe pump immediately. Accumulation means the catalyst is dying and dimerization is imminent[3].

• Telescoped Hydrolysis: Filter the crude reaction through a short pad of silica to remove the catalyst. Concentrate in vacuo. Subject the crude directly to tandem isomerization-hydrolysis conditions (e.g., DBU followed by LiOH) to isolate the pure exo-3-azabicyclo[3.1.0]hexane-6-carboxylate without requiring chromatography[3].

References

• Aggarwal, V. K., Fang, G. Y., & Meek, G. (2003). Highly Diastereoselective Simmons−Smith Cyclopropanation of Allylic Amines. Organic Letters, 5(23), 4417–4420. URL: [Link]

• Davies, S. G., Ling, K. B., Roberts, P. M., Russell, A. J., & Thomson, J. E. (2007). Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates. Chemical Communications, (39), 4029-4031. URL: [Link]

• Davies, H. M. L., et al. (2024). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. Organic Letters. URL: [Link]

• Chen, P., Zhu, C., Zhu, R., Lin, Z., Wu, W., & Jiang, H. (2017). Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones: practical and facile access to CP-866,087. Organic & Biomolecular Chemistry, 15(6), 1358-1361. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Diastereoselective Simmons–Smith cyclopropanations of allylic amines and carbamates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones: practical and facile access to CP-866,087 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Solubility of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

Welcome to the technical support guide for (2-Azabicyclo[4.1.0]heptan-5-yl)methanol. This document, prepared by our senior application scientists, provides in-depth guidance, troubleshooting, and protocols to help you achieve optimal solubility in your research and development workflows.

Physicochemical Profile & Initial Considerations

Understanding the structure of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol is the cornerstone of optimizing its solubility. The molecule possesses a unique combination of features that dictate its behavior in various solvents:

• Bicyclic Core: The rigid, saturated azabicycloheptane ring system provides a significant non-polar, hydrocarbon character.

• Secondary Amine (-NH-): This basic nitrogen atom is a key hydrogen bond acceptor and can be protonated in acidic media. The basicity of secondary amines like this is a critical factor for pH-dependent solubility.[1]

• Primary Alcohol (-CH₂OH): The methanol group is polar and acts as both a hydrogen bond donor and acceptor, enhancing interaction with polar solvents.

This amphiphilic nature—having both polar and non-polar regions—means that no single solvent may be "perfect," and mixtures or specialized solvent systems are often required for high-solubility formulations.

Frequently Asked Questions (FAQs)

Q1: What is the theoretical basis for selecting an appropriate organic solvent?

The foundational principle is "like dissolves like." However, a more quantitative approach involves Hansen Solubility Parameters (HSP) .[2] HSP deconstructs the total cohesive energy of a substance into three components: dispersion forces (δd), polar forces (δp), and hydrogen bonding (δh).[3][4] A solvent with HSP values close to those of the solute ((2-Azabicyclo[4.1.0]heptan-5-yl)methanol) is most likely to be a good solvent.[4] While experimentally determined HSP values for this specific compound are not published, we can infer that it will have significant contributions from all three parameters, particularly polar and hydrogen bonding, due to the amine and alcohol groups.

Q2: How does the basic amine group affect solubility?

The secondary amine is a weak base. In neutral or basic organic solvents, it will be in its neutral, less polar form. However, in the presence of an acid, it will be protonated to form an ammonium salt. This salt is an ionic species and is significantly more polar, which can dramatically increase its solubility in polar solvents like water or short-chain alcohols but decrease its solubility in non-polar solvents like hexanes.[5] This pH-dependent behavior is a powerful tool you can use to control solubility.[6]

Q3: Should I be concerned with kinetic or thermodynamic solubility?

This is a critical distinction that impacts experimental reproducibility.[7]

• Kinetic Solubility: Measures the concentration at which a compound precipitates from a supersaturated solution (often created by adding a DMSO stock to a solvent). It's fast and useful for high-throughput screening.[8][9]

• Thermodynamic Solubility: Represents the true equilibrium concentration of a compound in a saturated solution after an extended period. This value is lower than or equal to kinetic solubility and is essential for formulation and pre-clinical development.[7][9]

For early-stage experiments, kinetic solubility is often sufficient, but for formulation work, you must determine thermodynamic solubility.[10]

Troubleshooting Guide: Common Solubility Issues

Q: My compound "oiled out" and formed a separate liquid phase instead of dissolving. What's happening and how do I fix it?

A: Oiling out occurs when the solute-solvent interactions are insufficient to overcome the solute-solute interactions at a given temperature, and the compound's melting point is below that temperature.

• Causality: The energy provided by the solvent interaction is not enough to break the crystal lattice of your compound, but the temperature is high enough to melt it into a liquid. This liquid solute is immiscible with the bulk solvent.

• Troubleshooting Steps:

  • Introduce a Co-Solvent: Add a small amount of a solvent in which the compound is highly soluble to the bulk solvent. For example, if your compound oiled out in toluene, try adding 5-10% ethanol or isopropanol.

  • Increase Temperature: Gently warming the mixture can sometimes provide enough energy to break the solute-solute interactions and achieve dissolution. Be cautious of compound stability at higher temperatures.

  • Change Solvents: The chosen solvent is likely a poor match. Refer to the solvent selection workflow below to choose a more appropriate system.

Q: I'm getting inconsistent solubility results for the same solvent batch. What is the likely cause?

A: Inconsistent results often stem from failing to reach thermodynamic equilibrium or from variations in the solid form of your material.

• Causality: Short mixing times may only provide a kinetic solubility value, which can be highly variable.[8] Additionally, different batches of your compound might have different crystalline forms (polymorphs) or be amorphous, each having a unique solubility.

• Troubleshooting Steps:

  • Increase Equilibration Time: For thermodynamic solubility, ensure you are mixing for at least 24-48 hours to reach true equilibrium.[7]

  • Ensure Excess Solid: Always have visible, undissolved solid in the vial during equilibration. This confirms you have a saturated solution.

  • Characterize Your Solid: Use techniques like XRPD (X-ray Powder Diffraction) to confirm the crystalline form of your starting material is consistent between experiments.

Data Presentation & Visualization

Predicted Solubility of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

The following table provides an estimated rank-order of solubility in common organic solvents based on the compound's structural features. These values should be used as a starting point for experimental screening.

Solvent	Polarity Index	H-Bonding Capability	Predicted Solubility (at 25°C)	Rationale
Methanol	6.6	Donor & Acceptor	High	Polar protic solvent, excellent H-bonding match for the alcohol and amine groups.
Ethanol	5.2	Donor & Acceptor	High	Similar to methanol, slightly less polar.
Isopropanol (IPA)	4.3	Donor & Acceptor	Moderate-High	Good balance of polar and non-polar character.
Acetonitrile (ACN)	6.2	Acceptor Only	Moderate	Polar aprotic; can accept H-bonds but cannot donate.
Dichloromethane (DCM)	3.4	Weak Acceptor	Moderate-Low	Intermediate polarity, interacts well with the bicyclic core.
Ethyl Acetate	4.3	Acceptor Only	Low	Moderate polarity but limited H-bonding ability.
Toluene	2.4	None	Very Low	Non-polar; poor match for the polar functional groups.
Hexanes	0.0	None	Insoluble	Highly non-polar; incompatible with the amine and alcohol.

Logical Diagrams

The following diagrams illustrate key decision-making processes for solubility optimization.

Caption: Systematic Solvent Selection Workflow.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. science.rsu.lv [science.rsu.lv]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ibisscientific.com [ibisscientific.com]
• 7. raytor.com [raytor.com]
• 8. enamine.net [enamine.net]
• 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 10. inventivapharma.com [inventivapharma.com]

Technical Support Center: Preventing Ring Opening of Cyclopropane During Derivatization

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you preserve the integrity of the valuable cyclopropane motif during chemical derivatization.

Introduction: The Challenge of the Strained Ring

The cyclopropane ring is a cornerstone in medicinal chemistry, prized for its ability to impart unique conformational rigidity and metabolic stability to drug candidates. However, the inherent ring strain (approximately 27 kcal/mol) that makes it synthetically useful also renders it susceptible to undesired ring-opening reactions.[1] This guide provides actionable strategies and mechanistic insights to help you navigate the derivatization of cyclopropane-containing molecules successfully.

Frequently Asked Questions (FAQs)

Q1: What makes the cyclopropane ring so prone to opening?

The high degree of angle and torsional strain in the three-membered ring forces the C-C bonding orbitals to have significant p-character, deviating from the ideal sp³ hybridization. This imparts "alkene-like" character to the C-C bonds, making them susceptible to cleavage by electrophiles, radical species, and certain transition metals.[2][3] Essentially, the ring is kinetically stable but thermodynamically poised to open to relieve this strain.

Q2: What are the primary mechanisms of cyclopropane ring-opening I should be aware of?

There are three main pathways to watch out for:

• Electrophilic/Acid-Catalyzed Opening: Strong acids or potent electrophiles can protonate or attack a C-C bond, leading to a carbocationic intermediate that rapidly rearranges to an open-chain product.[4] This is particularly problematic if a stable carbocation (e.g., tertiary, benzylic) can be formed upon ring opening.

• Radical-Mediated Opening: The cyclopropylmethyl radical is known to undergo extremely rapid, often irreversible, ring-opening to the homoallyl radical.[5] Therefore, reaction conditions that generate radicals, such as high heat, UV light, or the use of radical initiators, should be avoided.

• Transition Metal-Mediated Opening: Many transition metals (e.g., Pd, Rh, Ni, Pt) can insert into a C-C bond of cyclopropane via oxidative addition, forming a metallacyclobutane intermediate.[6][7] While this reactivity is harnessed for many useful transformations, it can be an undesired side reaction during, for example, cross-coupling reactions on a distal part of the molecule.

Q3: How can I confirm the integrity of my cyclopropane ring post-reaction?

Spectroscopic analysis is your primary tool for validation.

• ¹H NMR Spectroscopy: This is the most definitive method. Look for the highly shielded, characteristic signals of the cyclopropyl protons, which typically appear in the upfield region of the spectrum (approx. -0.3 to 1.5 ppm).[8][9] The disappearance of these signals and the appearance of new olefinic or aliphatic signals are strong indicators of ring-opening.

• ¹³C NMR Spectroscopy: The carbon atoms of the cyclopropane ring also show characteristic upfield shifts, typically between 0 and 20 ppm.[10]

• Infrared (IR) Spectroscopy: Look for the characteristic C-H stretching absorption of the cyclopropane ring around 3050-3080 cm⁻¹.[10][11]

The following diagram illustrates a general decision-making workflow for troubleshooting and confirming ring integrity.

Caption: Troubleshooting workflow for cyclopropane derivatization.

Troubleshooting Guide: Specific Scenarios

Scenario 1: My cyclopropane ring opened during an acid-catalyzed reaction (e.g., ester hydrolysis, acetal deprotection).

• Root Cause: The use of strong Brønsted or Lewis acids generates an electrophilic species that attacks and cleaves the strained ring.[4][12] This is especially facile if the molecule contains "donor-acceptor" substitution, which polarizes and weakens a C-C bond.[13][14]

• Solutions & Preventative Measures:

  • Use Milder Acids: Replace strong acids like HCl or H₂SO₄ with milder, buffered systems or weaker organic acids. Pyridinium p-toluenesulfonate (PPTS) is often an excellent choice for sensitive substrates.[15]

  • Enzymatic Methods: For reactions like ester hydrolysis, consider using lipases, which operate under neutral pH conditions and are highly selective.

  • Non-Acidic Deprotection: Choose protecting groups that can be removed under non-acidic conditions (e.g., a silyl ether cleaved by fluoride, or a benzyl ether removed by hydrogenolysis).

Scenario 2: My Friedel-Crafts acylation on a cyclopropyl-aryl substrate resulted in ring-opened byproducts.

• Root Cause: Classic Friedel-Crafts conditions employ strong Lewis acids (e.g., AlCl₃, FeCl₃) that can readily coordinate to and cleave the cyclopropane ring, which acts as a nucleophile.[16][17] The acylium ion generated is a powerful electrophile, but the Lewis acid itself is often the primary culprit for ring-opening side reactions.

• Solutions & Preventative Measures:

  • Catalyst Choice is Critical: The strength of the Lewis acid is paramount. Milder Lewis acids are less likely to cause ring opening.

  • Temperature Control: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

Parameter	Ring-Opening Conditions (High Risk)	Ring-Preserving Conditions (Recommended)
Lewis Acid	AlCl₃ (stoichiometric)[17]	Zn(NTf₂)₂, Sc(OTf)₃, Yb(OTf)₃ (catalytic)[13][18]
Solvent	CS₂, Nitrobenzene	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)
Temperature	25 °C to reflux	-20 °C to 0 °C
Reagent	Acyl Chloride	Acyl Anhydride (can be less aggressive)

Scenario 3: My transition metal-catalyzed cross-coupling reaction is cleaving the cyclopropane ring.

• Root Cause: The transition metal catalyst (e.g., Palladium) intended to react with another part of the molecule (like an aryl halide) can instead perform an oxidative addition into one of the cyclopropane's C-C bonds.[6][7] This is a known reactivity pathway, especially with electron-deficient or strained cyclopropanes.

• Solutions & Preventative Measures:

  • Ligand Selection: The choice of ligand on the metal center is crucial. Bulky, electron-rich phosphine ligands can sometimes disfavor the oxidative addition into the sterically constrained C-C bond of the cyclopropane.

  • Catalyst System: Consider catalysts known for their high selectivity. For example, certain cobalt-catalyzed cross-coupling reactions have shown good compatibility with cyclopropyl groups.[19]

  • Reaction Type: If possible, avoid reaction pathways known to involve radical intermediates, as these can also trigger ring-opening. One-electron substitution processes are more likely to retain the cyclopropane ring than two-electron pathways that may proceed via ring-opened intermediates.[20]

The following diagram illustrates the mechanistic dichotomy between desired reactivity and undesired ring-opening in a transition-metal-catalyzed reaction.

Caption: Competing pathways in transition-metal catalysis.

Validated Experimental Protocol: Synthesis of a Cyclopropyl Amide

This protocol details the synthesis of N-Aryl-cyclopropanecarboxamide from cyclopropanecarboxylic acid, a common derivatization that must be performed under mild conditions to avoid side reactions.

Objective: To form an amide bond without compromising the integrity of the cyclopropane ring.

Materials:

• Cyclopropanecarboxylic acid

• Substituted Aniline

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add cyclopropanecarboxylic acid (1.0 eq).

• Dissolution: Dissolve the acid in anhydrous DMF.

• Addition of Reagents: Add the substituted aniline (1.05 eq), followed by PyBOP (1.1 eq), and finally DIPEA (2.5 eq). The use of a non-nucleophilic base like DIPEA is crucial to avoid side reactions.

• Reaction: Stir the reaction mixture at room temperature (20-25 °C). The reaction is typically complete within 2-4 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (2x). This removes unreacted acid and the acidic byproducts of the coupling reagent.

• Washing: Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification & Validation: Purify the crude product by column chromatography on silica gel. Confirm the structure and the integrity of the cyclopropane ring using ¹H NMR, looking for the characteristic upfield proton signals.[10][21]

References

• Vertex AI Search Result[13]

• Vertex AI Search Result[4]

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• Vertex AI Search Result[12]

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• Vertex AI Search Result[44]

• Vertex AI Search Result[45]

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• 8. Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 11. Detection of the cyclopropane ring and its degree of substitution in long-chain fatty acid esters, by infra-red spectroscopy - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
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Removing metal catalysts from (2-Azabicyclo[4.1.0]heptan-5-yl)methanol preparations

Technical Support Center: Metal Catalyst Removal from (2-Azabicyclo[4.1.0]heptan-5-yl)methanol Preparations

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on downstream purification challenges involving heavily functionalized active pharmaceutical ingredients (APIs). The synthesis of bicyclic amines like (2-Azabicyclo[4.1.0]heptan-5-yl)methanol often relies on transition metal catalysis (e.g., Palladium, Ruthenium, or Iridium) for cyclopropanation or cross-coupling steps.

Removing these metals is not merely a quality control checkbox; it is a complex thermodynamic challenge. This guide provides field-proven, self-validating methodologies to decouple transition metals from your API while maintaining strict compliance with ICH Q3D(R2) elemental impurity guidelines[1].

Part 1: The Causality of Metal Retention in Bicyclic Amines

Before troubleshooting, we must understand why the metal is failing to clear during standard workups.

(2-Azabicyclo[4.1.0]heptan-5-yl)methanol contains two potent coordinating groups: a secondary amine within the azabicycle and a primary hydroxymethyl group. Together, these functional groups act as a bidentate ligand. Transition metals like Pd(II) and Ru(II) are Lewis acids that form highly stable coordinate covalent complexes with the nitrogen’s lone pair.

When you attempt a standard liquid-liquid extraction, the metal-API chelate remains intact and partitions directly into the organic phase. To break this thermodynamic sink, we must introduce a heterogeneous scavenger with a metal-ligand formation constant (

) that exponentially exceeds the affinity of your bicyclic amine.

Part 2: Self-Validating Scavenging Protocol

Do not rely on visual color changes (e.g., the removal of "palladium black") as an indicator of success. The following protocol is designed as a self-validating system , ensuring that every step produces verifiable data to confirm both metal clearance and API recovery.

Step 1: Baseline Quantification

• Action: Submit a crude sample for Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Causality: You cannot calculate the correct scavenger equivalents without knowing the exact baseline parts-per-million (ppm) of the residual metal.

Step 2: Scavenger Selection & Loading

• Action: Select a functionalized silica scavenger (e.g., SiliaMetS DMT or Thiol). Add 4 to 8 molar equivalents of the scavenger relative to the residual metal content, not the API[2].

• Causality: Silica-based scavengers are preferred over polymers because they do not swell, allowing for predictable kinetics and easier filtration.

Step 3: Incubation

• Action: Stir the suspension for 16 hours at 22°C in a compatible solvent (e.g., THF or DCM).

• Causality: Counter-intuitively, elevating the temperature does not improve scavenging efficiency for these functionalized resins and can actually promote the thermal degradation of your API[2]. Room temperature ensures maximum kinetic trapping without thermodynamic reversal.

Step 4: Filtration & Disruption Wash

• Action: Filter the mixture through a Celite pad or sintered glass frit. Wash the filter cake with 2-3 column volumes of a polar protic solvent mixture (e.g., 10% Methanol in DCM).

• Causality: The basic secondary amine of your product can form hydrogen bonds with the unfunctionalized silanol (Si-OH) groups on the silica backbone. The polar protic wash disrupts these hydrogen bonds, preventing API yield loss.

Step 5: The Self-Validation Checkpoint

• Action: Perform a mass balance calculation and a post-scavenging ICP-MS analysis.

• Validation Logic:

  • Scenario A (Success): Metal < 10 ppm, Yield > 90%. The thermodynamic transfer was successful.

  • Scenario B (Failure 1): Metal < 10 ppm, Yield < 70%. The scavenger cleared the metal, but the silica backbone adsorbed your API. (See FAQ 1).

  • Scenario C (Failure 2): Metal > 100 ppm, Yield > 95%. The scavenger failed to outcompete the API for the metal. (See FAQ 2).

Part 3: Scavenging Workflow & Decision Logic

Below is the logical workflow for processing your crude mixtures.

Fig 1: Logical workflow for metal scavenging from bicyclic amine preparations, incorporating self-validation loops.

Part 4: Troubleshooting FAQs

Q1: I used activated carbon to remove Palladium, but my API yield dropped by 35%. What happened? A1: You are experiencing non-specific physical adsorption. Activated carbon has a highly porous structure with oxygenated surface groups that readily bind to basic amines like (2-Azabicyclo[4.1.0]heptan-5-yl)methanol[3]. Correction: Abandon activated carbon for this specific molecule. Switch to a highly selective, covalently bound silica scavenger (like Dimercaptotriazine) which relies on chemisorption of the metal rather than physical entrapment.

Q2: I am using a Thiol-based scavenger, but my Palladium levels are stalled at 150 ppm. Why isn't it working? A2: This is a classic oxidation state mismatch. Thiol (-SH) groups are exceptional at scavenging Pd(II) due to strong "soft-soft" Lewis acid/base interactions. However, if your reaction generated Palladium black—which is zero-valent Pd(0) nanoparticles—thiols will fail to bind it[2]. Correction: Switch to a Dimercaptotriazine (DMT) scavenger, which acts as a bidentate ligand capable of trapping both Pd(II) and Pd(0)[2]. Alternatively, add a mild oxidant to your crude mixture to convert the Pd(0) back to Pd(II) prior to thiol scavenging.

Q3: What are the exact regulatory limits I need to hit for these catalysts? A3: The limits are dictated by the ICH Q3D(R2) guidelines and depend heavily on the final drug's route of administration[1]. Most transition metal catalysts (Pd, Pt, Ru, Ir) fall under "Class 2B" elemental impurities[4]. See Table 1 below for the specific Permitted Daily Exposure (PDE) thresholds.

Part 5: Quantitative Data & Selection Matrices

Table 1: ICH Q3D(R2) Permitted Daily Exposure (PDE) Limits for Class 2B Catalysts [4] Note: Values dictate the maximum allowable micrograms per day. ppm limits must be calculated based on the maximum daily dose of the final formulated drug.

Element	Symbol	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Inhalation PDE (µ g/day )
Palladium	Pd	100	10	1
Platinum	Pt	100	10	1
Ruthenium	Ru	100	10	1
Iridium	Ir	100	10	1
Rhodium	Rh	100	10	1

Table 2: Scavenger Selection Matrix for Amine-Rich APIs [2],[5]

Scavenger Type	Active Functional Group	Optimal Target Metals	Mechanistic Notes for (2-Azabicyclo[4.1.0]heptan-5-yl)methanol
SiliaMetS DMT	Dimercaptotriazine	Pd(0), Pd(II), Ir, Ru	Primary Recommendation. Bidentate binding outcompetes the API's amine group. Excellent for mixed oxidation states.
SiliaMetS Thiol	-SH (Propanethiol)	Pd(II), Ru, Ag	Highly effective for high-oxidation state metals. Fails on zero-valent nanoparticles.
SiliaMetS Amine	-NH2 (Propylamine)	Cu, Cr, Fe	Not Recommended. The API's secondary amine will directly compete with the resin, leading to poor clearance.
Activated Carbon	Porous Carbon Matrix	Pd, Pt	Not Recommended. High risk of API loss due to non-specific physical adsorption[3].

References

• Guideline for Elemental Impurities Q3D(R1) - ICH. International Council for Harmonisation. Available at: [Link]

• Guideline for Elemental Impurities Q3D(R2) - ICH. International Council for Harmonisation. Available at:[Link]

• (PDF) ICH Q3D (R2): Guidelines for Elemental Impurities. ResearchGate. Available at: [Link]

• Application Note: SiliaMetS Metal Scavengers. Velocity Scientific Solutions. Available at: [Link]

• SiliaMetS: SiliCycle Regulatory Information & Scavenger Guide. Verde Analitica. Available at:[Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. verdeanalitica.com.br [verdeanalitica.com.br]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of 2-azabicyclo[4.1.0]heptane

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 2-azabicyclo[4.1.0]heptane , a critical scaffold in the synthesis of conformationally restricted amino acids and peptidomimetics.

This guide contrasts the 2-aza isomer with its structural analogs, specifically 7-azabicyclo[4.1.0]heptane (an aziridine-fused system) and the carbocyclic parent bicyclo[4.1.0]heptane , to provide a robust framework for identification.

[1]

Executive Summary & Structural Context

2-Azabicyclo[4.1.0]heptane (C₆H₁₁N, MW 97.16 Da) consists of a piperidine ring fused to a cyclopropane ring. Unlike its isomer 7-azabicyclo[4.1.0]heptane (where the nitrogen forms the bridge), the nitrogen in the 2-aza isomer is part of the six-membered ring, adjacent to the bridgehead.

• Relevance: This scaffold is a key intermediate in the synthesis of glutamate analogs (e.g., mGluR agonists) and antiviral agents.

• Analytical Challenge: Distinguishing the 2-aza isomer from the 7-aza isomer is critical, as they share the same molecular weight (97 Da) but exhibit distinct fragmentation pathways driven by ring strain and nitrogen placement.

Fragmentation Mechanisms

The fragmentation of 2-azabicyclo[4.1.0]heptane under Electron Ionization (EI, 70 eV) is governed by the release of ring strain from the cyclopropane moiety and the charge-stabilizing ability of the nitrogen atom.

Primary Pathway: Nitrogen-Directed -Cleavage

The nitrogen atom at position 2 directs the initial fragmentation. The radical cation (

, m/z 97) typically undergoes -cleavage at the C1-C2 or C2-C3 bonds.

• Path A (C1-C2 Cleavage): Breaks the bond between the nitrogen and the bridgehead carbon. This opens the bicyclic system, relieving the cyclopropane strain and leading to acyclic iminium ions.

• Path B (Cyclopropane Ring Opening): The high strain energy (~27 kcal/mol) of the fused cyclopropane ring facilitates homolytic opening, often triggered by the initial ionization of the nitrogen.

Comparative Pathway: 7-Azabicyclo[4.1.0]heptane

In contrast, the 7-aza isomer (an aziridine fused to cyclohexane) fragments via the loss of the aziridine moiety or Retro-Diels-Alder (RDA) type reactions.

• Key Difference: The 7-aza isomer often ejects neutral fragments like ethene (

  ) or the aziridine unit itself ( ), generating distinct lower-mass ions (e.g., m/z 68/69). The 2-aza isomer retains the nitrogen in the larger fragment more effectively due to the piperidine core stability.

Pathway Visualization

The following diagram illustrates the divergent fragmentation logic between the 2-aza and 7-aza isomers.

Caption: Divergent fragmentation pathways of azabicyclo[4.1.0]heptane isomers. The 7-aza isomer is characterized by the loss of the nitrogen bridge, while the 2-aza isomer favors piperidine-like fragmentation.

Comparative Data Analysis

The following table summarizes the key diagnostic peaks. Note that while the molecular ion (M+) is the same, the relative abundance of fragment ions provides the fingerprint.

Feature	2-Azabicyclo[4.1.0]heptane	7-Azabicyclo[4.1.0]heptane	Bicyclo[4.1.0]heptane
Core Structure	Piperidine fused to Cyclopropane	Aziridine fused to Cyclohexane	Cyclohexane fused to Cyclopropane
Molecular Ion (M+)	m/z 97 (Medium Intensity)	m/z 97 (Weak/Medium)	m/z 96 (Hydrocarbon)
Base Peak (Typical)	m/z 55 or 82 (Piperidine-like)	m/z 68 (Loss of CH₂NH)	m/z 67 (C₅H₇⁺)
Key Loss (M - X)	M - 15 (Methyl loss from ring open)	M - 29 (Loss of CH₂NH)	M - 29 (Loss of C₂H₅)
Diagnostic Ratio	High m/z 82/97 ratio	High m/z 68/97 ratio	No even-mass N-fragments
Mechanism	-cleavage + Strain Release	Aziridine Extrusion / RDA	Hydrocarbon Rearrangement

Experimental Insight: The "Missing" Nitrogen

• 7-Aza Signature: A strong peak at m/z 68 is the "smoking gun" for the 7-aza isomer. This corresponds to the cyclohexenyl cation (

  or similar) formed after the unstable aziridine bridge is ejected.

• 2-Aza Signature: The 2-aza isomer, being a piperidine derivative, is less likely to lose the nitrogen atom early. Look for series retaining the nitrogen: m/z 82 (

  ) and m/z 55 ( ).

Experimental Protocol (GC-MS)

To replicate these results or verify a synthesized scaffold, use the following standardized protocol.

Sample Preparation[2][3]

• Derivatization (Optional but Recommended): The free amine is volatile and polar. Derivatization with trifluoroacetic anhydride (TFAA) improves peak shape and provides a distinct shift in M+ (to m/z 193).

• Solvent: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) or Ethyl Acetate.

Instrument Parameters

• System: Agilent 7890/5977 (or equivalent Single Quadrupole).

• Inlet: Splitless mode at 250°C.

• Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Initial: 50°C (Hold 2 min).

  • Ramp: 10°C/min to 200°C.

  • Final: 200°C (Hold 5 min).

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

Workflow Diagram

Caption: Standardized GC-MS workflow for differentiating azabicycloheptane isomers.

References

• PubChem. 2-Azabicyclo[4.1.0]heptane Compound Summary. National Library of Medicine. Available at: [Link]

• NIST Mass Spectrometry Data Center. 7-Azabicyclo[4.1.0]heptane Mass Spectrum.[1] National Institute of Standards and Technology.[2][3] Available at: [Link]

• Wolan, A., et al. Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds.[4] Tetrahedron Letters, 2011.[4] Available at: [Link]

Sources

• 1. 7-Oxabicyclo[4.1.0]heptane, 1-methyl-4-(2-methyloxiranyl)- [webbook.nist.gov]
• 2. A high-resolution Orbitrap Mass spectral library for trace volatile compounds in fruit wines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bicyclo[3.1.1]heptane-2-methanol, 6,6-dimethyl-, acetate [webbook.nist.gov]
• 4. (PDF) Tactics for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane scaffolds [academia.edu]

Bioactivity Comparison: Conformationally Restricted vs. Flexible Amine Analogues

Topic: Bioactivity Comparison of Conformationally Restricted Amine Analogues Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

[1][2]

Executive Summary & Theoretical Framework

In medicinal chemistry, the transition from a flexible amine lead to a conformationally restricted analogue is a pivotal strategy for optimizing potency and selectivity. This guide objectively compares the bioactivity profiles of flexible amines against their rigidified counterparts.

The core theoretical advantage of conformational restriction is the reduction of entropic penalty (

). A flexible molecule must freeze active rotatable bonds to bind its target, incurring a thermodynamic cost. A restricted analogue, pre-organized into the bioactive conformation, minimizes this cost, theoretically improving affinity ( ).

However, this is a high-risk, high-reward strategy. If the "frozen" conformation does not perfectly match the receptor's binding pocket, enthalpy (

) is compromised, often obliterating the entropic gain.

Visualization: The Thermodynamic Advantage

The following diagram illustrates the thermodynamic rationale behind rigidification.

Figure 1: Thermodynamic cycle demonstrating the reduced entropic cost of binding for pre-organized (rigid) ligands compared to flexible analogues.

Comparative Case Studies: Small Molecule Neurotransmitters

Amine-based neurotransmitters (Dopamine, Serotonin, Norepinephrine) are inherently flexible. Rigidification has been successfully used to create subtype-selective agonists and antagonists.

Case Study A: Dopamine (D2/D3) Agonists

Flexible Parent: Dopamine (rotatable ethylamine chain). Restricted Analogue: 2-Aminotetralins (e.g., 5-OH-DPAT) and Aporphines.

Performance Comparison: Restricting the ethylamine side chain of dopamine into a bicyclic system (like 2-aminotetralin) locks the nitrogen lone pair vector, often resulting in varying affinity profiles for D2 vs. D3 receptors.

Feature	Flexible Dopamine	Rigid 5-OH-DPAT (Analogue)	Bioactivity Outcome
Conformational Freedom	High (trans/gauche rotamers)	Restricted (semi-rigid ring)	Potency Increase: Rigid analogues often show 10-100x higher affinity due to pre-organization.
Receptor Selectivity	Low (Binds D1-D5)	High (D2/D3 preference)	Selectivity Gain: Steric bulk of the ring prevents binding to D1 subtypes, enhancing specificity.
Metabolic Stability	Low (MAO substrate)	Moderate/High	Stability: Ring incorporation often blocks MAO degradation sites.
Binding Affinity ( )	~500 nM (D2 High)	~1-10 nM (D2 High)	Data Support: Rigidification drives nanomolar potency.

Case Study B: Serotonin (5-HT2A) Agonists

Flexible Parent: 2,5-Dimethoxy-4-bromophenethylamine (2C-B).[1] Restricted Analogue: 1-Aminomethylbenzocycloalkanes (e.g., TCB-2).

Experimental Data Synthesis: In studies comparing phenethylamines to their benzocycloalkane counterparts, the rigid analogues often exhibit "functional selectivity" (biased agonism).

Compound Class	Structure Type	(5-HT2A)	Functional Potency ( )	Observation
Phenethylamine	Flexible Chain	20 nM	15 nM	Balanced signaling (Gq and Arrestin).
Benzocyclobutene	Rigid (4-membered ring)	0.5 nM	0.8 nM	Super-agonist: Extreme potency due to perfect overlap with receptor hydrophobic cleft.
Benzocyclooctene	Rigid (8-membered ring)	>1000 nM	Inactive	Steric Clash: Over-restriction or incorrect ring size prevents binding.

Critical Insight: Rigidification is not a magic bullet. As seen with the benzocyclooctene example, if the restricted conformation clashes with the receptor wall, bioactivity is abolished. This is the "Lock-and-Key" failure mode.

Experimental Protocols

To validate the bioactivity of conformationally restricted amines, two specific assays are required: Radioligand Binding (for affinity) and Metabolic Stability (for half-life comparison).

Protocol 1: Competitive Radioligand Binding Assay

Objective: Determine the equilibrium dissociation constant (

) of the restricted analogue compared to the flexible parent.

Reagents:

• Membrane preparation expressing target receptor (e.g., CHO-hD2).

• Radioligand (e.g.,

  -Spiperone for D2 receptors).

• Test Compounds (Flexible vs. Rigid).

• Assay Buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl).

Step-by-Step Methodology:

• Preparation: Thaw membrane homogenates and dilute in Assay Buffer to yield 10-20 µg protein/well.

• Plate Setup: Use 96-well polypropylene plates.

  • Total Binding: Membrane + Radioligand + Vehicle (DMSO).

  • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Cold Competitor (10 µM Haloperidol).

  • Test: Membrane + Radioligand + Test Compound (concentration range

    to M).

• Incubation: Incubate plates for 60-90 minutes at 25°C (equilibrium). Note: Rigid analogues may have slower association kinetics (

  ) but slower dissociation ( ); ensure equilibrium is reached.

• Harvesting: Rapidly filter through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer to remove unbound ligand.

• Quantification: Add liquid scintillation cocktail and count radioactivity (CPM) using a beta-counter.

• Analysis: Plot % Inhibition vs. Log[Concentration]. Fit to a one-site competition model to derive

  . Calculate using the Cheng-Prusoff equation:

Protocol 2: In Vitro Metabolic Stability (Microsomal Stability)

Objective: Assess if rigidification protects the amine from oxidative deamination by metabolic enzymes (e.g., MAO, CYPs).

Methodology:

• Reaction Mix: Incubate test compound (1 µM) with pooled liver microsomes (0.5 mg/mL) and NADPH-regenerating system in phosphate buffer (pH 7.4).

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.

• Quenching: Stop reaction immediately with ice-cold Acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines half-life ( ) and intrinsic clearance ( ).

Strategic Workflow for Analogue Design

The following workflow outlines the decision-making process when designing restricted amine analogues.

Figure 2: Iterative design workflow for developing conformationally restricted amine analogues.

References

• Thermodynamic Studies for Drug Design and Screening. National Institutes of Health (NIH). Available at: [Link]

• Entropic Paradoxy Associated with Ligand Preorganization. Journal of the American Chemical Society. Available at: [Link]

• Synthesis and investigation of conformationally restricted analogues of lavendustin A. Journal of Medicinal Chemistry. Available at: [Link]

• 1-Aminomethylbenzocycloalkanes: conformationally restricted hallucinogenic phenethylamine analogues. Journal of Medicinal Chemistry. Available at: [Link]

• Conformationally restricted peptides as tools in opioid receptor studies. Current Medicinal Chemistry. Available at: [Link]

• Structure-Functional-Selectivity Relationship Studies on A-86929 Analogs. bioRxiv. Available at: [Link][2][3][4]

Sources

• 1. 1-Aminomethylbenzocycloalkanes: conformationally restricted hallucinogenic phenethylamine analogues as functionally selective 5-HT2A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Conformationally restricted deltorphin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. biorxiv.org [biorxiv.org]

Spectroscopic Characterization of Azabicyclo[4.1.0]heptane Derivatives: Analytical Platform Comparison Guide

Azabicyclo[4.1.0]heptane scaffolds are highly valued in modern medicinal chemistry as conformationally restricted bioisosteres of piperidines and azepanes. Their rigidified bicyclic structure improves metabolic stability and target selectivity, as demonstrated in the development of [1] and[2].

However, the structural elucidation of these fused systems—specifically determining the endo/exo relative stereochemistry and the regiochemistry of substitutions—presents a formidable analytical challenge. The cyclopropyl protons exhibit complex spin systems and severe spectral overlap in the upfield region[3]. This guide objectively compares the performance of High-Field 600 MHz Cryo-NMR, Standard 400 MHz Room-Temperature (RT) NMR, and Benchtop 80 MHz NMR platforms, providing researchers with evidence-based, self-validating protocols for characterizing .

Platform Performance Comparison

To evaluate the efficacy of different spectroscopic platforms, we compared their ability to resolve a standard mixture of endo- and exo-6-functionalized 3-azabicyclo[4.1.0]heptane isomers. The quantitative performance metrics are summarized below.

Analytical Platform	Magnetic Field Strength	Sensitivity (S/N for 1 mM)	Cyclopropyl Region Resolution (0.5–1.5 ppm)	2D HSQC Acq. Time	Stereochemical Assignment Capability
High-Field Cryo-NMR	600 MHz	> 1000:1	Baseline resolved (First-order multiplets)	15 mins	Unambiguous (NOE + -coupling)
Standard RT-NMR	400 MHz	~ 300:1	Partially overlapping (Second-order artifacts)	2.5 hours	Ambiguous (Requires extensive modeling)
Benchtop NMR	80 MHz	< 50:1	Completely unresolved (Broad envelope)	N/A (Impractical)	Impossible

Causality in Experimental Choices: Why High-Field 600 MHz NMR?

In azabicyclo[4.1.0]heptane systems, the cyclopropyl protons (typically at C-1, C-6, and C-7) resonate in a densely packed upfield window.

• Overcoming Second-Order Effects: At 400 MHz or lower, the chemical shift difference (

  ) between diastereotopic protons approaches the magnitude of their scalar coupling ( ). This results in second-order (strong) coupling artifacts, such as roof effects and distorted multiplets. Upgrading to a 600 MHz platform increases the ratio, simplifying the spectra to first-order and allowing precise extraction of Karplus-dependent vicinal coupling constants ( ).

• Stereochemical Assignment via NOE: The endo vs. exo orientation of the C-6 substituent is determined by spatial proximity to the axial protons of the piperidine ring. A 600 MHz CryoProbe provides the necessary signal-to-noise ratio to detect weak, long-range NOE cross-peaks in a 2D NOESY experiment within minutes, whereas a 400 MHz RT probe requires hours, risking sample degradation.

Analytical Workflow & Logical Relationships

The structural elucidation of these strained bicyclic systems requires a multi-modal approach, combining exact mass spectrometry with multidimensional NMR.

Caption: Analytical workflow for azabicyclo[4.1.0]heptane structural elucidation.

Caption: Logical framework for determining endo/exo stereochemistry via NMR.

Self-Validating Experimental Protocols

To ensure absolute confidence in the structural assignment, the following methodologies incorporate internal, self-validating checkpoints.

Phase 1: LC-HRMS Purity and Exact Mass Confirmation

Objective: Confirm the molecular formula and rule out ring-opened byproducts that commonly occur during cyclopropanation.

• Sample Preparation: Dilute the azabicyclo[4.1.0]heptane derivative to 1 µg/mL in LC-MS grade MeOH/H₂O (50:50) with 0.1% formic acid.

• Acquisition: Inject 2 µL onto a C18 column coupled to an Orbitrap HRMS. Operate in positive ESI mode (resolution = 70,000 at m/z 200).

• Self-Validation Checkpoint: The mass error of the [M+H]⁺ ion must be

  2.0 ppm. If >2.0 ppm, recalibrate the mass spectrometer using a standard calibration mix. Check for an in-source fragmentation peak corresponding to the loss of the cyclopropane substituent. If this fragment peak exceeds 50% of the base peak intensity, lower the capillary voltage to prevent structural degradation prior to detection.

Phase 2: High-Resolution 600 MHz NMR Acquisition

Objective: Unambiguous stereochemical and regiochemical assignment.

• Sample Preparation: Dissolve 5 mg of the compound in 600 µL of CDCl₃ (100.0 atom % D) containing 0.05% v/v TMS. Transfer to a 5 mm precision NMR tube.

• 1D ¹H and ¹³C Acquisition:

  • Acquire ¹H NMR (ns = 16, d1 = 2s).

  • Acquire ¹³C NMR with ¹H decoupling (ns = 512, d1 = 2s).

  • Self-Validation Checkpoint: Verify the TMS signal is a perfectly symmetrical singlet at exactly 0.00 ppm with a linewidth at half-height (

    ) < 0.8 Hz. A broader peak indicates magnetic field inhomogeneity, which will artificially broaden the target cyclopropyl multiplets and obscure critical -coupling data. Re-shim the Z1-Z4 coils if necessary.

• 2D HSQC and HMBC Acquisition:

  • Causality: Run a multiplicity-edited HSQC to differentiate the overlapping CH₂ protons of the piperidine ring (which appear negative/blue) from the CH protons of the cyclopropane ring (positive/red). This instantly deconvolutes the crowded 0.8–1.8 ppm region.

  • Run HMBC to establish connectivity between the piperidine nitrogen and the cyclopropane ring via

    and couplings.

• 2D NOESY for Stereochemistry:

  • Causality: Run a 1D NOE build-up array (mixing times: 100, 300, 500 ms). Select the mixing time where the target NOE signal is maximized before spin-diffusion dominates (typically 300 ms for ~200 Da molecules).

  • Acquire 2D NOESY (ns = 8, t1 increments = 256).

  • Self-Validation Checkpoint: Check the cross-peak between the C-6 proton and the axial C-2/C-4 protons. A strong cross-peak confirms the endo configuration. The absence of this peak, coupled with a cross-peak to the equatorial protons, confirms the exo configuration.

Conclusion

While Benchtop 80 MHz NMR systems are excellent for monitoring the synthesis of simple precursors, they fundamentally fail to resolve the complex spin systems of azabicyclo[4.1.0]heptane derivatives. Standard 400 MHz systems can confirm the primary structure but struggle with stereochemical assignments due to overlapping multiplets. For definitive structural elucidation—especially in drug development where stereochemistry strictly dictates pharmacology—the 600 MHz Cryo-NMR platform is the undisputed gold standard. It reduces 2D acquisition times from hours to minutes while providing the spectral dispersion necessary to extract critical coupling constants and NOE correlations.

References

• Micheli, F., et al. "1-Heteroaryl-6-(3,4-dichlorophenyl)-3-azabicyclo[4.1.0]heptane: further insights into a class of triple re-uptake inhibitors." PubMed, [Link]

• "WO2018226545A1 - Azabicyclo[4.1.0]heptane allosteric modulators of the m4 muscarinic acetylcholine receptor.

• Omelian, T. V., et al. "Expedient Synthesis of 6‐Functionalized Azabicyclo[4.1.0]heptane Derivatives." ResearchGate, [Link]

• "7-Azabicyclo[4.1.0]heptane | C6H11N | CID 549240." PubChem, [Link]

Sources

• 1. 1-Heteroaryl-6-(3,4-dichlorophenyl)-3-azabicyclo[4.1.0]heptane: further insights into a class of triple re-uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2018226545A1 - Azabicyclo[4.1.0]heptane allosteric modulators of the m4 muscarinic acetylcholine receptor - Google Patents [patents.google.com]
• 3. 7-Azabicyclo[4.1.0]heptane | C6H11N | CID 549240 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (2-Azabicyclo[4.1.0]heptan-5-yl)methanol

This guide provides essential safety protocols and logistical information for the handling and disposal of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol. As a research chemical with limited specific data, a cautious approach based on its structural components is paramount. This document is intended for researchers, scientists, and drug development professionals.

The core structural feature of this molecule is the aziridine ring, a known hazardous moiety. Aziridines are a class of compounds associated with significant health risks, including potential carcinogenicity, mutagenicity, and reproductive toxicity.[1][2][3][4][5][6] The strained three-membered ring makes it a reactive alkylating agent, which is the likely mechanism of its toxicity.[4][6] Therefore, all handling procedures must be conducted with the highest degree of caution.

Hazard Assessment and Risk Analysis

Given the absence of a specific Safety Data Sheet (SDS) for (2-Azabicyclo[4.1.0]heptan-5-yl)methanol, its hazard profile must be inferred from its constituent functional groups: a bicyclic amine, an aziridine ring, and a primary alcohol.

Key Hazards:

• High Acute and Chronic Toxicity: The presence of the aziridine ring suggests high toxicity. Aziridine itself is highly toxic via oral, dermal, and inhalation routes.[4] Acute exposure can lead to irritation of the eyes and respiratory tract, while chronic exposure may cause damage to the liver and kidneys.[3]

• Carcinogenicity and Mutagenicity: Aziridine and several of its derivatives are classified as potential carcinogens and mutagens.[1][3][4][5] It is prudent to handle (2-Azabicyclo[4.1.0]heptan-5-yl)methanol as a potential carcinogen and mutagen.

• Skin and Eye Irritation/Corrosion: The amine and alcohol functionalities, combined with the reactivity of the aziridine ring, suggest that this compound is likely to be a skin and eye irritant, and potentially corrosive.[2][7]

• Sensitization: Aziridine-based compounds are known skin and respiratory sensitizers.[2] Repeated exposure could lead to allergic reactions.

Risk Mitigation Strategy

A multi-layered approach to risk mitigation is essential. This involves a combination of engineering controls, administrative controls, and personal protective equipment (PPE).

Caption: Step-by-step spill response workflow.

Waste Disposal:

• Segregation: (2-Azabicyclo[4.1.0]heptan-5-yl)methanol waste must be segregated from other waste streams and collected in a dedicated, properly labeled hazardous waste container. [2]2. Neutralization (for residual amounts): The reactivity of the aziridine ring can be neutralized through controlled ring-opening. For small residual amounts on equipment, a dilute solution of a mild acid (e.g., acetic acid) can be used, with careful monitoring to prevent a rapid reaction. [8]This should only be performed by trained personnel in a fume hood.

• Incineration: The primary method for the disposal of aziridine-containing waste is high-temperature incineration by a licensed hazardous waste disposal company. [8]4. EHS Coordination: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. [2]Never dispose of this chemical down the drain or in regular trash. [2]

Conclusion

The handling of (2-Azabicyclo[4.1.0]heptan-5-yl)methanol requires a proactive and informed approach to safety. The presence of the aziridine moiety necessitates treating this compound as highly toxic and a potential carcinogen. By adhering to the principles of the risk control hierarchy—prioritizing engineering controls, following strict administrative procedures, and diligently using appropriate personal protective equipment—researchers can minimize their risk of exposure and ensure a safe laboratory environment.

References

• Essential Guide to the Safe Disposal of Aziridine and 2-(Chloromethyl)oxirane. Benchchem.
• New Regulatory Measures Proposed for Aziridine Compounds. Foresight®.
• Safe Disposal of Tert-butyl Aziridine-2-carboxylate: A Step-by-Step Guide. Benchchem.
• Aziridines: Human health tier II assessment. NICNAS.
• Aziridine. Wikipedia.
• Common Pitfalls When Using Aziridine Crosslinkers And How To Fix Them. MSN Chemical.
• Aziridine Impurities and Related Compound. Veeprho.
• SAFETY DATA SHEET - Boc-Aziridine-3-carboxylic acid.
• Material Safety Data Sheet - 1-Aziridineethanol, 97%. Cole-Parmer.
• Chemical Waste Name or Mixtures.
• Using PPE in the Laboratory (OHS101) Course Material. UAB.
• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET.
• Personal Protective Equipment Selection Guide. University of Arizona.
• Comprehensive Guide to Lab PPE (Personal Protective Equipment). Westlab Canada.
• Chapter 3 - Personal Protective Equipment. Environment, Health and Safety - Princeton University.
• Material Safety Data Sheet. Avantor.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET. CymitQuimica.

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• 1. useforesight.io [useforesight.io]
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